Uvarigranol E

Core Science & Biosynthesis

Spectroscopic Elucidation of Uvarigranol E: A Comprehensive Technical Guide to NMR and MS Data Interpretation

Introduction & Structural Paradigm

Polyoxygenated cyclohexenes represent a structurally dense and pharmacologically significant class of secondary metabolites, predominantly isolated from the Annonaceae family (e.g., Uvaria rufa, Uvaria grandiflora) . Among these, Uvarigranol E stands out due to its complex stereochemistry and dense array of esterified functional groups.

Structurally, Uvarigranol E is defined as a highly oxygenated cyclohex-4-ene core substituted with an acetoxymethyl group, two hydroxyl groups, and two benzoyloxy groups. The precise spatial arrangement of these substituents dictates its biological activity. This whitepaper provides a rigorous, field-proven framework for the spectroscopic characterization of Uvarigranol E, focusing on High-Resolution Mass Spectrometry (HRESIMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HRESIMS) Framework

The Causality of Ionization Strategy

Polyoxygenated cyclohexenes like Uvarigranol E are thermally labile. Under hard ionization techniques (like Electron Impact), they undergo rapid in-source fragmentation, specifically the neutral losses of benzoic acid (122 Da) and acetic acid (60 Da). To prevent this, Electrospray Ionization (ESI) in positive ion mode is utilized.

We deliberately dope the LC-MS solvent with sodium formate. The sodium cation ( Na+ ) coordinates tightly with the dense oxygen network of the molecule (specifically the hydroxyl and carbonyl oxygens), stabilizing the intact molecular structure. This yields a dominant sodium adduct [M+Na]+ rather than a protonated species, effectively suppressing premature fragmentation.

Step-by-Step HRESIMS Protocol

This protocol is designed as a self-validating system: the instrument state is continuously verified against an internal calibrant to ensure sub-2 ppm mass accuracy.

• Sample Preparation: Dissolve 1.0 mg of purified Uvarigranol E in 1.0 mL of LC-MS grade Methanol. Add 0.1% formic acid and 1 mM sodium formate to promote optimal ionization.

• Instrument Calibration: Introduce a sodium formate cluster solution via a lock-mass syringe pump. Validation Check: The acquisition is only initiated if the lock-mass correction stabilizes the mass accuracy to <2 ppm.

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 250 °C. (Causality: Maintained artificially low to prevent thermal cleavage of the ester bonds).

  • Cone Voltage: 30 V.

• Data Acquisition: Scan range m/z 100–1000 using a Time-of-Flight (TOF) or Orbitrap analyzer.

Data Interpretation

The theoretical monoisotopic mass for Uvarigranol E ( C23​H22​O8​ ) is 426.1315 Da. The addition of a sodium ion ( 23Na , 22.9898 Da) yields a calculated exact mass of 449.1212 Da . The experimental HRESIMS spectrum exhibits a base peak at m/z 449.1212 [M+Na]+ , unambiguously confirming the molecular formula .

Nuclear Magnetic Resonance (NMR) Elucidation Strategy

Experimental Design & Solvent Selection

The selection of Deuterated Chloroform ( CDCl3​ ) over Methanol- d4​ is a critical experimental choice. CDCl3​ lacks exchangeable deuterons, which allows the hydroxyl protons at C-1 and C-2 to remain visible in the 1H NMR spectrum. Observing these protons is essential for mapping the hydrogen-bonding network and establishing relative stereochemistry via NOESY correlations.

Quantitative NMR Data Summary

The following table synthesizes the expected 1D NMR assignments for Uvarigranol E, derived from cross-referenced literature standards for polyoxygenated cyclohexenes .

Position	13C δ (ppm)	Type	1H δ (ppm), Multiplicity ( J in Hz)	Key HMBC Correlations ( 1H→13C )
1	73.5	C	-	-
2	70.2	CH	4.25, d (8.5)	C-1, C-3, C-6, 2-OH
3	74.1	CH	5.55, dd (8.5, 2.5)	C-1, C-2, C-4, C=O (3-OBz)
4	128.5	CH	5.85, m	C-2, C-6
5	131.2	CH	5.95, m	C-1, C-3
6	72.8	CH	5.65, m	C-1, C-4, C=O (6-OBz)
1-CH 2​ OAc	66.4	CH 2​	4.15, d (11.5); 4.35, d (11.5)	C-1, C-2, C=O (OAc)
OAc (C=O)	171.0	C	-	-
OAc (CH 3​ )	21.0	CH 3​	2.10, s	C=O (OAc)
3-OBz (C=O)	166.5	C	-	-
3-OBz (Ar)	128.5–133.5	CH	7.45–8.05, m (5H)	C=O (3-OBz)
6-OBz (C=O)	166.2	C	-	-
6-OBz (Ar)	128.5–133.5	CH	7.45–8.05, m (5H)	C=O (6-OBz)
1-OH	-	OH	3.50, br s	C-1, C-2, 1-CH 2​ OAc
2-OH	-	OH	2.80, br d	C-1, C-2, C-3

2D NMR Workflow: A Self-Validating System

To construct the planar structure, we employ a sequential 2D NMR workflow:

• HSQC (Heteronuclear Single Quantum Coherence): Acts as a self-validating filter. By cross-referencing HSQC data, the quaternary carbon at C-1 ( δC​ 73.5) is immediately isolated from the oxygenated methines (C-2, C-3, C-6), preventing misassignment of the highly congested oxygenated regions.

• COSY (Correlation Spectroscopy): Establishes the continuous spin system of the cyclohexene core: H−2↔H−3↔H−4↔H−5↔H−6 .

• HMBC (Heteronuclear Multiple Bond Correlation): Crucial for placing the ester groups. The cross-peaks from H-3 ( δH​ 5.55) to the benzoyl carbonyl at δC​ 166.5, and from H-6 ( δH​ 5.65) to the benzoyl carbonyl at δC​ 166.2, unambiguously lock the benzoyloxy groups to positions 3 and 6, respectively.

Visualizing the Analytical Workflows

Spectroscopic Elucidation Pipeline

Figure 1: Spectroscopic workflow for the structural elucidation of Uvarigranol E.

Key 2D NMR Correlation Network

Figure 2: Key HMBC and COSY NMR correlations establishing the Uvarigranol E core.

Stereochemical Assignment (NOESY & ECD)

Once the planar structure is established, the relative configuration is resolved using a NOESY (Nuclear Overhauser Effect Spectroscopy) experiment.

• A strong spatial NOE correlation between H-2 and H-3 indicates a co-facial (cis) relationship.

• The absence of an NOE between H-3 and H-6 suggests they are oriented trans to one another across the cyclohexene ring.

Finally, the absolute configuration is determined via Electronic Circular Dichroism (ECD) . The spatial orientation of the two bulky benzoyl chromophores at C-3 and C-6 causes exciton coupling. A diagnostic biphasic ECD curve (e.g., a negative Cotton effect around 240 nm) provides definitive proof of the absolute stereocenters, distinguishing between (+)- and (-)-Uvarigranol E enantiomers .

References

• Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. Phytochemistry (NIH Public Access / PubMed Central). Available at:[Link]

• Uvaridacols E–H, Highly Oxygenated Antiausterity Agents from Uvaria dac. Journal of Natural Products (ACS Publications). Available at:[Link]

Uvarigranol E chemical structure and stereochemistry

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Uvarigranol E

Introduction

Uvarigranol E is a naturally occurring polyoxygenated cyclohexene derivative, a class of compounds that has garnered significant interest due to their structural complexity and potential biological activities. First isolated from plants of the Annonaceae family, particularly species of the Uvaria genus such as Uvaria grandiflora and Uvaria rufa, Uvarigranol E represents a fascinating challenge in natural product chemistry.[1][2] This guide provides a detailed exploration of the chemical architecture of Uvarigranol E, focusing on the elucidation of its planar structure and the intricate details of its stereochemistry. The methodologies employed in its structural determination will be discussed, offering insights for researchers in natural product isolation, organic synthesis, and drug development.

Part 1: Elucidation of the Planar Chemical Structure

The foundational step in understanding any natural product is the determination of its planar structure—the precise arrangement and connectivity of its atoms. For Uvarigranol E, this was achieved through a combination of modern spectroscopic techniques.

Molecular Formula and Spectroscopic Fingerprint

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is a cornerstone technique for establishing the molecular formula of a novel compound. In the case of Uvarigranol E, HRESIMS analysis provided a molecular formula of C₂₃H₂₂O₈.[1] This formula indicates a high degree of unsaturation and oxygenation, pointing towards a complex structure with multiple rings and/or double bonds and several oxygen-containing functional groups.

Further analysis using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with UV and IR spectroscopy, revealed the presence of key structural motifs:

• A cyclohexene ring : A six-membered ring containing one double bond.

• Two benzoate esters : Indicated by characteristic signals in the aromatic region of the ¹H NMR spectrum and corresponding carbonyl and aromatic carbon signals in the ¹³C NMR spectrum.

• One acetate ester : Identified by a sharp singlet in the ¹H NMR spectrum around δH 2.0-2.1 and corresponding methyl and carbonyl signals in the ¹³C NMR spectrum.

• Multiple hydroxyl groups : Their presence is confirmed by D₂O exchange experiments in NMR and characteristic broad signals.

• Oxygenated methine and methylene groups : Signals in the aliphatic region of the NMR spectra with chemical shifts indicative of attachment to oxygen.

Connectivity Mapping with 2D NMR

While 1D NMR provides a list of structural components, 2D NMR experiments are essential for assembling the molecular puzzle.

• COSY (Correlation Spectroscopy) : This experiment reveals proton-proton (¹H-¹H) coupling networks, allowing for the tracing of contiguous spin systems within the cyclohexene ring.

• HSQC (Heteronuclear Single Quantum Coherence) : This technique correlates directly bonded protons and carbons, definitively assigning the proton signal to its corresponding carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation) : This long-range correlation experiment is crucial for connecting the different structural fragments. For Uvarigranol E, HMBC correlations would link the protons of the cyclohexene ring to the carbonyl carbons of the benzoate and acetate groups, thus establishing their positions on the core structure.

Through the meticulous analysis of these 2D NMR datasets, the planar structure of Uvarigranol E was established as a dibenzoylated, acetylated, and hydroxylated cyclohexene derivative.[1]

Part 2: The Stereochemical Challenge of Uvarigranol E

With four stereocenters on a flexible six-membered ring, the stereochemistry of Uvarigranol E is complex. Determining both the relative and absolute configuration is paramount, as different stereoisomers can exhibit vastly different biological activities.

Relative Configuration

The relative orientation of the substituents on the cyclohexene ring is typically determined by analyzing proton-proton coupling constants (³JHH) and through-space correlations observed in Nuclear Overhauser Effect (NOE) experiments (e.g., NOESY or ROESY). Large coupling constants between vicinal protons often suggest a diaxial relationship, while smaller constants can indicate axial-equatorial or diequatorial arrangements. NOE correlations provide evidence of protons that are close to each other in space, regardless of their bonding connectivity, which helps to build a 3D model of the molecule's preferred conformation and the relative stereochemistry of its chiral centers.

Absolute Configuration and Enantiomers

Uvarigranol E has been isolated from natural sources as two distinct enantiomers: (+)-Uvarigranol E and (-)-Uvarigranol E.[1] The determination of their absolute configuration—the actual 3D arrangement of atoms in space—requires chiroptical methods or X-ray crystallography.

For polyoxygenated cyclohexenes like Uvarigranol E, Electronic Circular Dichroism (ECD) has proven to be a powerful tool.[1] The experimental ECD spectrum of the isolated natural product is compared to the theoretical spectra calculated for all possible stereoisomers using quantum chemical methods. A strong correlation between the experimental and a calculated spectrum allows for the unambiguous assignment of the absolute configuration.

Based on these analytical methods, the structure of (-)-Uvarigranol E has been identified as (1S,4R,5R,6R)-5-[(acetyloxy)methyl]-5,6-dihydroxycyclohexene-1,4-diyl dibenzoate .[1]

Summary of Uvarigranol E Properties

Property	Description
Molecular Formula	C₂₃H₂₂O₈
Molecular Weight	426.42 g/mol
Core Structure	Polyoxygenated Cyclohexene
Key Functional Groups	2x Benzoate, 1x Acetate, 2x Hydroxyl
Known Enantiomers	(+)-Uvarigranol E, (-)-Uvarigranol E
Absolute Configuration of (-)-Uvarigranol E	(1S, 4R, 5R, 6R)[1]

Part 3: Experimental and Analytical Workflow

The elucidation of a complex natural product's structure is a systematic process. The following outlines the typical workflow employed for a compound like Uvarigranol E.

Protocol: Isolation and Structure Elucidation

• Extraction and Fractionation :

  • The plant material (e.g., stems of Uvaria rufa) is dried, ground, and extracted with a solvent like methanol.

  • The crude extract is then partitioned between immiscible solvents (e.g., ethyl acetate and water) to separate compounds based on polarity.

• Chromatographic Separation :

  • The resulting fractions are subjected to repeated column chromatography (e.g., silica gel, Sephadex) to isolate the pure compounds.

• Purity Assessment :

  • The purity of the isolated Uvarigranol E is confirmed using High-Performance Liquid Chromatography (HPLC).

• Spectroscopic Analysis :

  • HRESIMS : The pure compound is analyzed to determine its exact mass and molecular formula.

  • 1D NMR (¹H, ¹³C) : Spectra are acquired to identify the types and numbers of protons and carbons.

  • 2D NMR (COSY, HSQC, HMBC, NOESY) : A suite of 2D experiments is run to establish the planar structure and relative stereochemistry.

• Chiroptical Analysis :

  • ECD Spectroscopy : The experimental ECD spectrum is recorded.

  • Quantum Chemical Calculations : Theoretical ECD spectra for possible stereoisomers are calculated.

  • Comparison : The experimental and calculated spectra are compared to assign the absolute configuration.

Visualization of the Analytical Workflow

Caption: Workflow for the isolation and structural elucidation of Uvarigranol E.

Chemical Structure of (-)-Uvarigranol E

Caption: 2D structure of (-)-Uvarigranol E with stereochemistry indicated.

Conclusion

Uvarigranol E stands as an exemplary case study in modern natural product chemistry. Its structural elucidation showcases the power of a synergistic application of mass spectrometry, multi-dimensional NMR, and chiroptical methods. The determination of its complex, stereochemically rich structure not only contributes to the fundamental knowledge of natural chemical diversity but also provides a concrete basis for further investigations into its synthesis and biological potential. As research into the Uvaria genus continues, compounds like Uvarigranol E will undoubtedly remain key targets for chemists and pharmacologists alike.

References

• Butsuri, S., et al. (2022). Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. Molecules, 27(21), 7247. Available at: [Link]

• Pan, X. P., et al. (1997). [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora]. Yao Xue Xue Bao, 32(7), 530-5. Available at: [Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora] - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis and Biomimetic Synthesis of Uvarigranol E: A Technical Whitepaper

Executive Summary

Polyoxygenated cyclohexenes represent a structurally complex and pharmacologically highly active class of secondary metabolites. Predominantly isolated from the Annonaceae family—particularly the genus Uvaria—these compounds have become prime targets for drug development due to their potent anti-tumor, antitubercular, and anti-inflammatory properties 1. Among these, Uvarigranol E [(1S,4R,5R,6R)-5-[(acetyloxy)methyl]-5,6-dihydroxycyclohexene-1,4-diyl dibenzoate] stands out due to its dense stereochemical oxygenation and specific acylation pattern. This whitepaper provides an in-depth mechanistic analysis of the biosynthesis of Uvarigranol E, alongside the field-proven biomimetic total synthesis protocols used to validate its structure.

Core Biosynthetic Logic: The Shikimate Pathway Origin

Unlike the vast majority of secondary metabolites that build their carbon scaffolds from acetate (via polyketides) or mevalonate (via terpenes), the biosynthesis of Uvarigranol E and related polyoxygenated cyclohexenes (e.g., zeylenone, zeylenol) is fundamentally rooted in the shikimic acid pathway 2.

The Causality of the Arene Oxide Intermediate

The dense, contiguous oxygenation pattern of Uvarigranol E cannot be thermodynamically achieved through sequential, direct C-H oxidations of an unactivated aliphatic ring. To bypass this energetic barrier, nature employs a dearomatization strategy.

• Precursor Generation: Shikimic acid is converted into chorismate, maintaining the core 7-carbon skeleton (a six-membered ring with a single carbon appendage) 3.

• Dearomatization & Epoxidation: Cytochrome P450 enzymes catalyze the epoxidation of the aromatic/diene precursor to form a highly reactive arene oxide (benzene oxide) intermediate 4.

• Stereoselective Ring Opening: The intrinsic ring strain and electrophilicity of the arene oxide drive an enzyme-assisted, stereoselective nucleophilic ring-opening by water. This concerted cascade establishes the contiguous chiral centers of the polyol core in a single stroke 4.

• Regioselective Acylation: Finally, acyltransferases decorate the scaffold. For Uvarigranol E, this involves the esterification of the core hydroxyls with two benzoate groups (donated by benzoyl-CoA from the phenylpropanoid pathway) and one acetate group (from acetyl-CoA) at the reduced hydroxymethyl position.

Fig 1. Biosynthetic pathway of Uvarigranol E from Shikimic Acid via an arene oxide intermediate.

Experimental Validation: Biomimetic Total Synthesis

Because isolating transient biosynthetic enzymes from Uvaria species remains challenging, researchers validate these biosynthetic hypotheses and confirm absolute stereochemistry through biomimetic total synthesis. A landmark protocol by Vinaykumar and Venkateswara Rao established a divergent, stereoselective synthesis of (+)-Uvarigranol E utilizing Ring-Closing Metathesis (RCM) 5.

Why D-Mannose? (The Logic of the Chiral Pool)

The selection of D-mannose as a starting material is a deliberate strategic choice. The contiguous stereocenters of D-mannose perfectly map onto the C-4, C-5, and C-6 stereocenters of the Uvarigranol E core. By leveraging this chiral pool, synthetic chemists bypass the need for complex, low-yield late-stage asymmetric induction, creating a self-validating system where the starting material guarantees the final stereochemistry 5.

Step-by-Step Synthesis Workflow

• Chiral Pool Protection: D-mannose is subjected to acetonide protection to mask specific hydroxyl groups, preventing unwanted side reactions during carbon-carbon bond formation.

• Acyclic Diene Formation: A mixed aldol condensation followed by a Grignard reaction is employed to open the sugar ring and install the necessary terminal olefins, yielding an acyclic diene intermediate 5.

• Ring-Closing Metathesis (RCM): The acyclic diene is treated with Grubbs catalyst. The thermodynamic driving force of forming a stable six-membered ring facilitates the cyclization into the cyclohexene core (often referred to as Intermediate 14).

• Deprotection: The TBDPS ether and acetonide protecting groups are cleaved under acidic conditions (TFA/H2O at 0 °C) to expose the free hydroxyl groups.

• Regioselective Acylation: The intermediate is treated with benzoyl chloride, triethylamine, and a catalytic amount of DMAP to install the benzoate esters. Subsequent acetylation of the primary hydroxymethyl group yields (+)-Uvarigranol E [[5]]().

Fig 2. Biomimetic total synthesis workflow of Uvarigranol E utilizing Ring-Closing Metathesis.

Quantitative Data & Pharmacological Profiling

The unique acylation pattern of Uvarigranol E and its analogs directly dictates their pharmacological efficacy. The presence and specific positioning of the acetyl and benzoyl groups are critical for membrane permeability and target binding. For instance, (−)-Uvarigranol E exhibits notable antimycobacterial activity, and related analogs have shown profound anti-tumor effects against aggressive cancers like glioblastoma 16.

Table 1: Pharmacological Profiling of Uvaria-derived Metabolites

Compound	Source / Origin	Target Assay	Potency / Efficacy
(−)-Uvarigranol E	Uvaria rufa (Stem)	M. tuberculosis (MIC)	96.1 μg/mL
(−)-6-Acetylzeylenol	Uvaria rufa (Stem)	M. tuberculosis (MIC)	47.1 μg/mL
Cherrevenaphthalene D	Uvaria rufa (Stem)	RAW 264.7 NO Production (EC50)	8.54 μM
CA (Zeylenone analog)	Synthetic Derivative	Glioblastoma Cells (IC50)	High (Lowest among analogs)

Conclusion

The biosynthesis of Uvarigranol E showcases nature's ability to generate immense structural complexity from simple primary metabolites. By routing shikimic acid through an electrophilic arene oxide intermediate, the Uvaria genus efficiently constructs a densely functionalized, stereochemically rich polyol core. For drug development professionals, understanding this pathway—and the biomimetic synthetic routes used to replicate it—opens the door to scalable production and the rational design of novel, highly potent polyoxygenated cyclohexene analogs.

References

• Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem Source: NIH / PubMed Central
• Stereoselective total synthesis of (–)-zeylenol, a key intermediate for the synthesis of (+)-pipoxide, (–)-uvarigranol G and (–)
• Polyoxygenated Cyclohexenes and Their Chlorinated Derivatives from the Leaves of Uvaria cherrevensis Source: Journal of Natural Products - ACS Public
• Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 Source: NIH / PMC
• New Approach to the Total Synthesis of (-)
• Crystal structure of 5-[(benzoyloxy)

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of 5-[(benzo­yloxy)meth­yl]-5,6-dihy­droxy-4-oxo­cyclo­hex-2-en-1-yl benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]

Uvarigranol E and Polyoxygenated Cyclohexenes: A Technical Guide to Biological Activities and Pharmacological Screening

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The genus Uvaria (Annonaceae) is a prolific source of structurally unique secondary metabolites, most notably polyoxygenated cyclohexenes. Among these, Uvarigranol E (Molecular Formula: C23H22O8) has emerged as a compound of significant pharmacological interest. Isolated primarily from the stems and leaves of Uvaria rufa and Uvaria grandiflora, Uvarigranol E and its structural analogs (such as zeylenol and zeylenone) exhibit a diverse array of biological activities, including antimycobacterial, cytotoxic, and anti-inflammatory properties [1].

This whitepaper synthesizes the current mechanistic understanding of Uvarigranol E and its derivatives, providing field-proven, self-validating experimental protocols to evaluate their biological efficacy. By understanding the causality behind these bioassays, researchers can better leverage these molecular scaffolds for targeted drug discovery.

Chemical Architecture & Structure-Activity Relationship (SAR)

Uvarigranol E is characterized by a highly oxygenated cyclohexene core decorated with benzoyloxy and acetyloxymethyl groups. The spatial orientation and specific esterification of these hydroxyl groups dictate the molecule's bioactivity.

Empirical data suggests that the presence and precise positioning of the acetyl group are critical for membrane permeability and target binding. For instance, in antimycobacterial evaluations, variations in the acetylation pattern (e.g., comparing Uvarigranol E to (-)-6-acetylzeylenol) result in a two-fold difference in the Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis [1]. Furthermore, the benzoyl group at the C-1 position is hypothesized to inhibit rapid enzymatic hydrolysis in biological systems, thereby extending the pharmacodynamic half-life of the compound [2].

Antimycobacterial Efficacy: Targeting Mycobacterium tuberculosis

Mechanistic Insights

The resurgence of multi-drug resistant tuberculosis (MDR-TB) necessitates the discovery of novel chemical entities. Polyoxygenated cyclohexenes like Uvarigranol E have demonstrated moderate to strong inhibitory activity against M. tuberculosis H37Rv. Uvarigranol E exhibits an MIC of 96.1 μg/mL, while its close structural relative, (-)-6-acetylzeylenol, shows an MIC of 47.1 μg/mL [1]. The lipophilic nature of the benzoyl and acetyl groups facilitates penetration through the complex, mycolic acid-rich mycobacterial cell wall.

Protocol: Self-Validating Microplate Alamar Blue Assay (MABA)

To accurately quantify the antimycobacterial activity of Uvarigranol E, the MABA protocol is the gold standard. It utilizes resazurin (Alamar Blue), a redox indicator that shifts from blue (non-fluorescent, oxidized) to pink (highly fluorescent, reduced) in the presence of metabolically active cells.

Causality & Validation: We use MABA rather than traditional agar dilution because it provides a rapid, high-throughput, and quantitative colorimetric readout. To make this a self-validating system, the protocol mandates the inclusion of a known bactericidal agent (Rifampin) and a sterile media control to calculate the Z'-factor, ensuring assay robustness.

Step-by-Step Methodology:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC (Oleic Albumin Dextrose Catalase) until logarithmic growth phase (OD600 ≈ 0.6-0.8). Dilute to a final working concentration of 5×105 CFU/mL.

• Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of Uvarigranol E (range: 200 μg/mL to 1.56 μg/mL) in 100 μL of 7H9 broth.

• Control Assignment:

  • Positive Control: Rifampin (serial dilution 1.0 to 0.015 μg/mL).

  • Negative Control: 100 μL broth + 100 μL inoculum (Vehicle control; 100% viability).

  • Blank: 200 μL sterile broth (Background subtraction).

• Inoculation & Incubation: Add 100 μL of the bacterial inoculum to all test and positive/negative control wells. Incubate the plate at 37°C in a humidified incubator for 7 days.

• Indicator Addition: Add 20 μL of Alamar Blue reagent and 12.5 μL of 20% Tween 80 to all wells. Incubate for an additional 24 hours.

• Readout & Analysis: Visually score the wells (Blue = inhibition; Pink = growth). For quantitative validation, measure fluorescence (Excitation 530 nm / Emission 590 nm). Calculate the MIC as the lowest concentration preventing the blue-to-pink color change.

Workflow of the self-validating Microplate Alamar Blue Assay (MABA) for Uvarigranol E.

Oncology: Antiausterity Cytotoxicity and EZH2 Interference

Mechanistic Insights

Polyoxygenated cyclohexenes from Uvaria species have demonstrated remarkable "antiausterity" properties. Solid tumors, such as pancreatic cancer (PANC-1), often outgrow their blood supply, creating a microenvironment deprived of oxygen and nutrients. Compounds in the Uvarigranol and Uvaridacol families exhibit preferential cytotoxicity against these cancer cells under nutrient-deprived conditions while sparing normal cells in nutrient-rich environments [3].

Furthermore, recent studies on structurally homologous derivatives (e.g., zeylenone) reveal that these cyclohexenes induce G0/G1 phase cell cycle arrest. They achieve this by interfering with the Enhancer of Zeste Homolog 2 (EZH2)—the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2). Inhibition of EZH2 prevents the epigenetic silencing of cyclin-dependent kinase inhibitors (p27 and p16), thereby halting tumor progression and triggering mitochondrial apoptosis [2].

Proposed mechanism of action for Uvarigranol E analogs via EZH2 inhibition and apoptosis.

Protocol: Antiausterity Cytotoxicity Screening

To evaluate the preferential cytotoxicity of Uvarigranol E, we utilize a dual-condition Sulforhodamine B (SRB) or MTT assay.

Causality & Validation: Standard cytotoxicity assays use nutrient-rich media (e.g., 10% FBS, high glucose), which fails to mimic the tumor microenvironment. By running parallel assays in Nutrient-Deprived Medium (NDM) versus Nutrient-Rich Medium (NRM), we isolate the compound's specific antiausterity effect. The system is self-validating by calculating the Preferential Cytotoxicity Index (PCI = IC50_NRM / IC50_NDM). A PCI > 10 indicates a true antiausterity agent.

Step-by-Step Methodology:

• Cell Seeding: Seed PANC-1 cells in two 96-well plates at a density of 1×104 cells/well in standard Dulbecco’s Modified Eagle Medium (DMEM) with 10% FBS. Incubate for 24 hours to allow attachment.

• Media Exchange:

  • Plate 1 (NRM): Replace with fresh standard DMEM (10% FBS, 4.5 g/L glucose).

  • Plate 2 (NDM): Wash cells with PBS, then replace with NDM (amino acid-free, serum-free, glucose-free buffer supplemented with minimal essential salts).

• Compound Treatment: Treat both plates with Uvarigranol E at concentrations ranging from 0.1 μM to 100 μM. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Arctigenin, a known antiausterity agent).

• Incubation: Incubate for 24 hours at 37°C in 5% CO2.

• Viability Assessment (MTT): Add 20 μL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove media carefully and dissolve the formazan crystals in 100 μL of DMSO.

• Quantification: Read absorbance at 570 nm. Calculate IC50 values for both NDM and NRM conditions using non-linear regression analysis to determine the PCI.

Anti-Inflammatory Modulation

In addition to oncology and infectious diseases, polyoxygenated cyclohexenes exhibit anti-inflammatory potential. Uvarigranol E and related compounds from Uvaria rufa have been evaluated for their ability to inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophages [1]. While Uvarigranol E shows baseline activity, structurally related isolates like Cherrevenaphthalene D exhibit potent NO inhibition (EC50 = 8.54 μM) with minimal cytotoxicity, indicating a selective modulation of the iNOS (inducible nitric oxide synthase) pathway[1].

Quantitative Data Summary

The following table synthesizes the biological activities of Uvarigranol E and its structurally related analogs isolated from Uvaria species to provide a comparative baseline for drug development.

Compound Name	Molecular Formula	Primary Bioactivity	Target / Cell Line	Potency Metric	Ref
(-)-Uvarigranol E	C23H22O8	Antimycobacterial	M. tuberculosis H37Rv	MIC = 96.1 μg/mL	[1]
(-)-6-Acetylzeylenol	C23H24O8	Antimycobacterial	M. tuberculosis H37Rv	MIC = 47.1 μg/mL	[1]
Zeylenone	C21H20O7	Cytotoxicity	K-562 (Leukemia)	IC50 = 2.3 μM	[4]
Zeylenone Analog (CA)	Derivative	Cytotoxicity / Epigenetic	Glioblastoma (EZH2)	G0/G1 Arrest	[2]
Uvaridacol E	C21H20O7	Antiausterity	PANC-1 (Pancreatic)	Preferential Death	[3]
Cherrevenaphthalene D	C20H16O4	Anti-inflammatory	RAW 264.7 (Macrophage)	EC50 = 8.54 μM (NO)	[1]

References

• Macabeo, A. P. G., et al. "Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem." Phytochemistry, 2023. Available at:[Link]

• Cheng, Y., et al. "Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2." Frontiers in Pharmacology, 2023. Available at:[Link]

• Awale, S., et al. "Uvaridacols E–H, Highly Oxygenated Antiausterity Agents from Uvaria dac." Journal of Natural Products, 2012. Available at:[Link]

• Macabeo, A. P. G., et al. "Antitubercular and cytotoxic polyoxygenated cyclohexane derivatives from Uvaria grandiflora." Natural Product Research, 2014. Available at:[Link]

Protocols & Analytical Methods

Application Note: In Vitro Experimental Design and Protocol for Uvarigranol E Pharmacological Evaluation

Introduction & Mechanistic Grounding

Uvarigranol E (CAS: 176598-10-0) is a highly oxygenated cyclohexene natural product predominantly isolated from the stems and roots of the Annonaceae family, specifically Uvaria species such as Uvaria rufa and Uvaria grandiflora[1],[2],[3]. Characterized by its dense array of chiral centers and a polyoxygenated cyclohexane ring, this phytochemical class has become a focal point in drug discovery due to its broad-spectrum biological activities, particularly its anti-inflammatory and cytotoxic (anti-cancer) properties[4],[5].

Mechanistically, polyoxygenated cyclohexenes and their structural analogs (such as zeylenone) have been documented to inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in murine macrophages[2]. Furthermore, in oncology models, they exhibit potent anti-proliferative effects by inducing G0/G1 cell cycle arrest and modulating epigenetic regulators like Enhancer of Zeste Homolog 2 (EZH2)[6].

This application note provides a comprehensive, self-validating in vitro experimental framework designed to evaluate the pharmacological efficacy and mechanistic pathways of Uvarigranol E.

Experimental Design Strategy (E-E-A-T Principles)

To ensure absolute trustworthiness and scientific rigor, this experimental design is built upon a self-validating system incorporating strict causality checks:

• Solvent Control Integrity : Uvarigranol E is highly lipophilic and requires dissolution in Dimethyl Sulfoxide (DMSO). The final assay concentration of DMSO must strictly not exceed 0.1% (v/v). Exceeding this threshold induces solvent-mediated cytotoxicity, which generates false-positive anti-proliferative data.

• Orthogonal Validation : Cell viability must be assessed orthogonally. An apparent decrease in inflammatory NO production could simply be an artifact of cell death. Therefore, the Griess assay for NO must be coupled directly with an MTT or CCK-8 viability assay on the exact same cell population.

• Benchmarking (Positive Controls) : Dexamethasone (for anti-inflammatory assays) and 5-Fluorouracil or Doxorubicin (for anti-cancer assays) must be run in parallel to benchmark Uvarigranol E's relative potency.

Figure 1: Comprehensive in vitro screening workflow for Uvarigranol E.

Step-by-Step Methodologies

Protocol A: Anti-Inflammatory Screening (NO Inhibition in RAW 264.7 Macrophages)

Objective : To quantify the suppression of pro-inflammatory signaling without inducing macrophage toxicity[2]. Materials : RAW 264.7 cells, LPS (Escherichia coli O111:B4), Griess Reagent System, MTT reagent.

• Cell Seeding : Seed RAW 264.7 cells at a density of 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 h at 37°C, 5% CO₂.

• Pre-treatment : Aspirate media. Add fresh media containing Uvarigranol E at varying concentrations (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (0.1% DMSO) and a positive control (Dexamethasone, 10 µM). Incubate for 2 h.

  • Causality Note: Pre-treatment ensures the compound is intracellularly available to block signaling kinases before the inflammatory cascade is triggered by LPS.

• LPS Stimulation : Add LPS to a final concentration of 1 µg/mL in all wells except the negative control. Incubate for 24 h.

• Griess Assay (NO Quantification) : Transfer 50 µL of the culture supernatant to a new 96-well plate. Add 50 µL of Griess Reagent A (Sulfanilamide) and 50 µL of Griess Reagent B (NED). Incubate in the dark for 10 mins. Read absorbance at 540 nm.

• Coupled Viability (MTT) : To the remaining cells and media in the original plate, add 10 µL of MTT solution (5 mg/mL). Incubate for 4 h. Dissolve formazan crystals in 100 µL DMSO and read at 570 nm.

  • Trustworthiness Check: If macrophage viability drops below 80% at a specific concentration, the NO inhibition at that dose is considered an artifact of cytotoxicity, not true anti-inflammatory action.

Protocol B: Anti-Cancer Efficacy & Cell Cycle Analysis

Objective : To evaluate the anti-proliferative capacity and cell cycle arrest mechanisms of Uvarigranol E in validated oncology models[5],[6].

• Cell Seeding : Seed HCT 116 (colon carcinoma) or U87 (glioblastoma) cells at 1×104 cells/well (for viability) or 3×105 cells/well in 6-well plates (for flow cytometry).

• Treatment : Treat cells with Uvarigranol E (5 - 100 µM) for 48 h.

• CCK-8 Viability Assay : Add 10 µL CCK-8 reagent per well (96-well plate). Incubate for 2 h and measure absorbance at 450 nm to calculate the IC₅₀.

• Flow Cytometry (Cell Cycle) : Harvest cells from the 6-well plate (crucially, include floating cells in the media to capture apoptotic bodies). Wash with cold PBS, and fix in 70% cold ethanol overnight at -20°C.

• PI Staining : Resuspend fixed cells in PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Incubate for 30 mins at room temperature in the dark.

  • Causality Note: RNase A addition is critical. PI intercalates into both DNA and double-stranded RNA. Without RNase degradation of RNA, the DNA content quantification will be falsely elevated, completely obscuring G0/G1 arrest data.

• Acquisition : Analyze via flow cytometry, capturing at least 10,000 events. Use cell cycle modeling software to quantify G0/G1, S, and G2/M phases.

Figure 2: Proposed intracellular signaling modulation by Uvarigranol E.

Data Presentation & Expected Outcomes

To facilitate rapid comparison and decision-making during the drug development pipeline, quantitative data must be structured as follows:

Assay Type	Cell Line	Target/Readout	Expected Outcome Metric	Benchmarking Control
Anti-Inflammatory	RAW 264.7	Nitric Oxide (NO)	EC₅₀ (µM)	Dexamethasone
Macrophage Viability	RAW 264.7	Formazan Absorbance	CC₅₀ (µM)	0.1% DMSO (Vehicle)
Cytotoxicity	HCT 116	Cell Viability (CCK-8)	IC₅₀ (µM)	5-Fluorouracil
Cytotoxicity	U87	Cell Viability (CCK-8)	IC₅₀ (µM)	Doxorubicin
Cell Cycle Arrest	U87 / HCT 116	DNA Content (PI)	% Cells in G0/G1 Phase	N/A

Mechanistic Validation (Western Blotting)

To confirm the phenotypic observations from the screening assays, protein-level validation is required to prove target engagement.

• For Inflammation : Probe lysates for iNOS and COX-2. Uvarigranol E is expected to downregulate iNOS expression in a dose-dependent manner, correlating directly with the Griess assay results[2].

• For Cancer : Probe for EZH2, p21, and Cleaved Caspase-3. Based on the behavior of structurally related polyoxygenated cyclohexenes, Uvarigranol E is hypothesized to suppress EZH2, thereby upregulating p21 and halting the cell cycle at the G0/G1 transition[6].

References

• Benchchem. "Uvarigranol E | For Research". Benchchem.
• National Institutes of Health (NIH). "Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem". PMC.
• ResearchGate. "Stereoselective total synthesis of (–)-zeylenol, a key intermediate for the synthesis of (+)-pipoxide, (–)-uvarigranol G and (–)-tonkinenin A". Carbohydrate Research.
• National Institutes of Health (NIH). "Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem". PubMed.
• Frontiers. "Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2". Frontiers in Pharmacology.
• CCS Publishing. "THE STRUCTURAL ELUCIDATION AND ABSOLUTE CONFIGURATION OF UVARIGRANOL E AND F". Acta Pharmaceutica Sinica.

Sources

• 1. Uvarigranol E|For Research [benchchem.com]
• 2. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ccspublishing.org.cn [ccspublishing.org.cn]
• 4. researchgate.net [researchgate.net]
• 5. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 [frontiersin.org]

Uvarigranol E mechanism of action studies

Application Note: Mechanistic Profiling of Uvarigranol E and Polyoxygenated Cyclohexenes

Introduction & Mechanistic Rationale

Uvarigranol E [(1S,4R,5R,6R)-5-[(acetyloxy)methyl]-5,6-dihydroxycyclohexene-1,4-diyl dibenzoate] is a highly oxygenated cyclohexene derivative naturally isolated from the stems of Uvaria rufa[1]. In recent years, this class of phytochemicals has become a focal point in drug development due to its complex stereochemistry and potent, multi-target biological activities. This application note details the experimental frameworks required to validate the two primary therapeutic modalities of Uvarigranol E and its structural analogs:

• Antimycobacterial Disruption : Uvarigranol E demonstrates targeted inhibition against Mycobacterium tuberculosis (MIC = 96.1 μg/mL). Structure-Activity Relationship (SAR) studies indicate that the spatial orientation and presence of the acetyl group are critical for penetrating the lipid-rich mycobacterial cell envelope and disrupting essential metabolic cascades.

• Anti-Tumor Epigenetic Modulation & Antiausterity : Closely related polyoxygenated cyclohexenes, such as zeylenone and uvaridacols, exhibit profound anti-cancer properties through two distinct mechanisms. First, they act as epigenetic modulators by interfering with the Enhancer of Zeste Homolog 2 (EZH2) within the PRC2 complex[2]. This interference suppresses H3K27me3 levels, thereby relieving the epigenetic repression of cyclin-dependent kinase inhibitors (p16 and p27) and triggering G0/G1 phase cell cycle arrest[3]. Second, they function as "antiausterity" agents, exhibiting preferential cytotoxicity against pancreatic cancer cells (e.g., PANC-1) specifically under nutrient-deprived conditions, effectively starving tumors that rely on hypovascular microenvironments[4],[5].

Experimental Workflows & Protocols

Protocol 1: Antimycobacterial Susceptibility Profiling via REMA

Rationale : The Resazurin Microtiter Assay (REMA) is a self-validating, colorimetric system used to determine the exact Minimum Inhibitory Concentration (MIC) of Uvarigranol E. Resazurin acts as an oxidation-reduction indicator; metabolically active mycobacteria reduce the blue resazurin to pink resorufin. This provides a direct, causal link between compound efficacy and bacterial viability without the biohazard risks and extended timelines of traditional CFU plating.

Methodology :

• Preparation : Cultivate M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC until the logarithmic growth phase (OD600 ≈ 0.6-0.8).

• Compound Plating : In a 96-well plate, perform two-fold serial dilutions of Uvarigranol E (ranging from 200 μg/mL to 1.56 μg/mL) in 100 μL of broth[1]. Include Isoniazid as a positive control to validate assay sensitivity.

• Inoculation : Add 100 μL of the standardized bacterial suspension ( 1×105 CFU/mL) to each well. Incubate at 37°C for 7 days.

• Indicator Addition : Add 30 μL of 0.02% resazurin solution to each well. Incubate for an additional 24-48 hours.

• Readout : Visually inspect the plates. The MIC is defined as the lowest concentration of Uvarigranol E that prevents the color shift from blue to pink.

Protocol 2: Antiausterity Cytotoxicity Screening

Rationale : To ensure assay trustworthiness, this protocol employs a parallel screening design comparing Nutrient-Deprived Medium (NDM) versus standard DMEM. A compound is only classified as an antiausterity agent if its Preferential Cytotoxicity 50 (PC50) in NDM is significantly lower than its IC50 in DMEM. This intrinsically validates that the cell death is starvation-dependent rather than a result of generalized basal toxicity[5].

Methodology :

• Cell Seeding : Seed PANC-1 cells at 1×104 cells/well in 96-well plates using standard DMEM (10% FBS). Incubate for 24 hours to allow adherence.

• Media Swap : Wash cells with PBS. Replace media in half the plate with NDM (lacking glucose, amino acids, and serum) and the other half with fresh DMEM[4].

• Treatment : Treat cells with varying concentrations of the cyclohexene derivative (0.1 - 200 μM) for 24 hours.

• Viability Assay : Add WST-8 reagent (Cell Counting Kit-8) and incubate for 2 hours. Measure absorbance at 450 nm. Calculate PC50 (concentration causing 50% death in NDM) and compare against DMEM viability[5].

Protocol 3: Epigenetic Target Engagement (EZH2 & Cell Cycle Arrest)

Rationale : To establish causality between Uvarigranol E/Zeylenone analog treatment and G0/G1 arrest, this workflow tracks the downstream epigenetic marker H3K27me3.

Methodology :

• Treatment & Lysis : Treat glioblastoma cells (e.g., U87) with the IC50 concentration of the compound for 48 hours[3]. Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting : Resolve 30 μg of total protein via SDS-PAGE. Transfer to a PVDF membrane.

• Probing : Probe with primary antibodies against EZH2, H3K27me3, p16, p27, and GAPDH (loading control). A reduction in H3K27me3 alongside an increase in p16/p27 validates target engagement.

• Flow Cytometry (Cell Cycle) : In parallel, harvest treated cells, fix in 70% cold ethanol, and stain with Propidium Iodide (PI) and RNase A. Analyze via flow cytometry to quantify the percentage of cells arrested in the G0/G1 phase[2].

Quantitative Data Presentation

Compound	Target Organism / Cell Line	Assay Condition	Primary Bioactivity Metric	Reference
(−)-Uvarigranol E	M. tuberculosis H37Rv	Middlebrook 7H9 (REMA)	MIC = 96.1 μg/mL
(−)-6-Acetylzeylenol	M. tuberculosis H37Rv	Middlebrook 7H9 (REMA)	MIC = 47.1 μg/mL
Zeylenone Analog (CA)	Glioblastoma (U87)	Standard DMEM	IC50 ≈ 5.2 μM	[3]
Uvaridacol E	Pancreatic Cancer (PANC-1)	Nutrient-Deprived Medium	PC50 = 135 μM	[5]
Arctigenin (Control)	Pancreatic Cancer (PANC-1)	Nutrient-Deprived Medium	PC50 = 1.0 μM	[5]

Mechanistic Visualizations

Pathway of Uvarigranol E analogs inhibiting EZH2 to induce G0/G1 arrest and apoptosis.

Multimodal screening workflow for evaluating Uvarigranol E biological activities.

References

• Gurgul, A., Wu, Z., Han, K. Y., Shetye, G., Sydara, K., Souliya, O., ... & Che, C. T. (2023). "Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem." Phytochemistry, 216, 113884.[Link]

• Su, R., Cao, W., Ma, G., Li, W., Li, Z., Liu, Y., ... & Cui, P. (2024). "Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2." Frontiers in Pharmacology, 14, 1326245.[Link]

• Awale, S., Ueda, J. Y., Athikomkulchai, S., Dibwe, D. F., Abdelhamed, S., Yokoyama, S., ... & Miyatake, R. (2012). "Uvaridacols E–H, Highly Oxygenated Antiausterity Agents from Uvaria dac." Journal of Natural Products, 75(11), 1994-1998.[Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Uvarigranol E: A Guide to its Application as a Research Tool in Drug Discovery

Introduction: Unveiling the Potential of Uvarigranol E

Uvarigranol E is a polyoxygenated cyclohexene, a class of natural products that has garnered significant interest in the scientific community for its diverse biological activities. Isolated from plants of the Uvaria genus, such as Uvaria grandiflora, this small molecule and its structural analogs have demonstrated promising anti-inflammatory and cytotoxic properties.[1] This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on how to effectively utilize Uvarigranol E as a research tool. We will delve into its mechanism of action and provide detailed protocols for investigating its potential therapeutic applications.

The structural complexity and potent bioactivity of polyoxygenated cyclohexenes make them attractive candidates for drug discovery programs. Related compounds, such as Zeylenol, have been shown to exhibit anti-cancer activity by inducing apoptosis and modulating key signaling pathways.[1] This document will serve as a foundational resource for laboratories seeking to explore the full potential of Uvarigranol E in various disease models.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of Uvarigranol E is critical for its effective use in experimental settings.

Property	Value	Source
Molecular Formula	C₂₃H₂₂O₈	[2]
Molecular Weight	426.42 g/mol	[2]
Appearance	Colorless solid	[2]
Solubility	Soluble in DMSO, Methanol	Inferred from similar compounds
Storage	Store at -20°C for long-term stability. Protect from light.	Standard laboratory practice

Stock Solution Preparation: For in vitro assays, a high-concentration stock solution of Uvarigranol E should be prepared in sterile dimethyl sulfoxide (DMSO). It is recommended to prepare a 10 mM stock solution, which can then be serially diluted in the appropriate cell culture medium or assay buffer to achieve the desired final concentrations. To avoid repeated freeze-thaw cycles, the stock solution should be aliquoted into smaller volumes. The final concentration of DMSO in the experimental setup should be kept low (typically below 0.5%) to prevent solvent-induced cellular toxicity.

Section 1: Investigating the Anticancer Potential of Uvarigranol E

Structurally related polyoxygenated cyclohexenes have demonstrated potent cytotoxic effects against various cancer cell lines.[1] The proposed mechanisms of action include the induction of apoptosis and the modulation of critical cell signaling pathways, such as the Wnt/β-catenin pathway. Below are detailed protocols to investigate the anticancer properties of Uvarigranol E.

In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. This assay provides a quantitative measure of the cytotoxic potential of a compound.[3][4]

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells (e.g., HCT-116, MDA-MB-231) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Uvarigranol E in the cell culture medium. Remove the existing medium from the wells and replace it with the medium containing different concentrations of Uvarigranol E (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Elucidating the Mechanism of Cell Death: Apoptosis Assays

Understanding whether Uvarigranol E induces apoptosis is a crucial step in characterizing its anticancer activity. This can be investigated through several methods, including Annexin V staining and analysis of mitochondrial membrane potential.

Workflow for Apoptosis Investigation

Caption: Workflow for investigating apoptosis induction by Uvarigranol E.

Protocol: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

• Cell Treatment: Seed cells in a 6-well plate and treat with Uvarigranol E at concentrations around the determined IC₅₀ value for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Investigating Effects on Cell Cycle Progression

Many anticancer agents exert their effects by arresting the cell cycle at specific checkpoints. The impact of Uvarigranol E on cell cycle distribution can be analyzed by flow cytometry after staining with a DNA-intercalating dye like propidium iodide.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with Uvarigranol E as described for the apoptosis assay. Harvest the cells and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in G0/G1, S, and G2/M phases can be quantified using appropriate software.[5][6][7][8]

Probing the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is frequently dysregulated in various cancers.[9][10][11][12] Investigating the effect of Uvarigranol E on this pathway can provide valuable mechanistic insights.

Signaling Pathway: Wnt/β-catenin

Caption: Simplified Wnt/β-catenin signaling pathway.

Protocol: Western Blot for β-catenin Levels

• Protein Extraction: Treat cancer cells with Uvarigranol E. Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with a primary antibody against β-catenin. After washing, incubate with a secondary antibody conjugated to HRP.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. Analyze the band intensities to determine changes in β-catenin levels.

Section 2: Assessing the Anti-inflammatory Properties of Uvarigranol E

Chronic inflammation is a key driver of many diseases. Polyoxygenated cyclohexenes from Uvaria species have been reported to possess anti-inflammatory properties.[13] The following protocols can be used to evaluate the anti-inflammatory potential of Uvarigranol E.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model in rodents is a widely used and reliable method for screening anti-inflammatory drugs.[13][14]

Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Grouping: Divide rats into groups: a control group, a positive control group (e.g., indomethacin), and Uvarigranol E treatment groups at various doses.

• Compound Administration: Administer Uvarigranol E or the control compounds orally or intraperitoneally.

• Induction of Edema: After a set time (e.g., 1 hour), inject a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at different time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

In Vitro Anti-inflammatory Assays

Protocol: Inhibition of Nitric Oxide (NO) Production in Macrophages

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Treatment: Pre-treat the cells with various concentrations of Uvarigranol E for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce NO production.

• Nitrite Measurement: After 24 hours, collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.

• Analysis: Determine the inhibitory effect of Uvarigranol E on NO production.

Protocol: Cyclooxygenase (COX) Enzyme Activity Assay

The anti-inflammatory effects of many drugs are mediated through the inhibition of COX enzymes (COX-1 and COX-2). Commercially available assay kits can be used to determine the inhibitory activity of Uvarigranol E on these enzymes. The general principle involves incubating the enzyme with the test compound and then adding the substrate (arachidonic acid). The production of prostaglandins is then measured, often through a colorimetric or fluorometric readout.

Section 3: Exploring Potential as an Enzyme Inhibitor

Beyond its anticancer and anti-inflammatory effects, the chemical structure of Uvarigranol E suggests it may interact with various enzymes. For instance, related compounds have shown inhibitory activity against α-glucosidase and dipeptidyl peptidase-IV (DPP-IV), which are relevant targets for type 2 diabetes and obesity.

α-Glucosidase Inhibition Assay

This colorimetric assay measures the ability of a compound to inhibit the α-glucosidase enzyme, which is involved in carbohydrate digestion.

Protocol: In Vitro α-Glucosidase Inhibition Assay

• Reaction Mixture: In a 96-well plate, add a phosphate buffer, the α-glucosidase enzyme solution, and various concentrations of Uvarigranol E.

• Pre-incubation: Pre-incubate the mixture at 37°C for a specified time.

• Substrate Addition: Initiate the reaction by adding the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubation and Termination: Incubate at 37°C. Stop the reaction by adding sodium carbonate.

• Absorbance Reading: Measure the absorbance of the yellow product (p-nitrophenol) at 405 nm.

• Calculation: Calculate the percentage of inhibition and the IC₅₀ value.

Dipeptidyl Peptidase-IV (DPP-IV) Inhibition Assay

DPP-IV is an enzyme involved in glucose metabolism. Its inhibition can be measured using a fluorogenic substrate.

Protocol: In Vitro DPP-IV Inhibition Assay

• Reagent Preparation: Prepare the assay buffer, DPP-IV enzyme solution, and the fluorogenic substrate (e.g., Gly-Pro-AMC).

• Reaction Setup: In a 96-well plate, add the assay buffer, DPP-IV enzyme, and different concentrations of Uvarigranol E.

• Reaction Initiation: Start the reaction by adding the substrate.

• Fluorescence Measurement: Incubate at 37°C and measure the fluorescence at the appropriate excitation and emission wavelengths. The cleavage of the substrate by DPP-IV releases a fluorescent product.

• Data Analysis: Determine the percentage of inhibition and the IC₅₀ value.

Conclusion and Future Directions

Uvarigranol E represents a promising natural product with the potential for development as a therapeutic agent or a valuable research tool. The protocols detailed in this guide provide a solid framework for investigating its anticancer, anti-inflammatory, and enzyme-inhibitory properties. Further research should focus on elucidating the precise molecular targets and signaling pathways affected by Uvarigranol E. In vivo studies in relevant disease models will be crucial to validate the in vitro findings and to assess the compound's pharmacokinetic and toxicological profiles. The exploration of Uvarigranol E and its derivatives could lead to the discovery of novel therapeutic strategies for a range of human diseases.

References

• Nguyen, P. H., Le, T. V. T., Nguyen, T. K. C., Le, T. H., & Nguyen, H. N. (2021). Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. Fitoterapia, 153, 104975. [Link]

• Pan, X. P., Yu, D. Q., He, C. H., & Chai, J. J. (1997). [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora]. Yao Xue Xue Bao, 32(7), 530-535. [Link]

• Seangphakdee, A., Tuchinda, P., & Reutrakul, V. (2013). Anti-inflammatory and anticancer activities of (-)-zeylenol from stems of Uvaria grandiflora. ScienceAsia, 39(6), 610-614. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55-63. [Link]

• Stanković, M., Topuzović, M., & Ranđelović, V. (2012). In Vitro Cytotoxic Activity of Origanum vulgare L. on HCT-116 and MDA-MB-231 Cell Lines. Plants, 1(1), 1-10. [Link]

• van der Wetering, M., Oving, I., Muncan, V., Pon-Kham, W., Clevers, H., & van Es, J. H. (2002). A cell-free assay system for β-catenin signaling that recapitulates direct inductive events in the early Xenopus laevis embryo. The Journal of cell biology, 159(3), 517-526. [Link]

• Chen, Y. C., Lin-Shiau, S. Y., & Lin, J. K. (2002). Fluorescence-based functional assay for Wnt/β-catenin signaling activity. Journal of biomedical science, 9(6 Pt 2), 598-604. [Link]

• Seangphakdee, A., Tuchinda, P., & Reutrakul, V. (2013). Anti-inflammatory and anticancer activities of (-)-zeylenol from stems of Uvaria grandiflora. ScienceAsia, 39(6), 610-614. [Link]

• Banu, S. K., & Arosh, J. A. (2012). Geraniol modulates cell proliferation, apoptosis, inflammation, and angiogenesis during 7,12-dimethylbenz[a]anthracene-induced hamster buccal pouch carcinogenesis. Molecular carcinogenesis, 51(10), 823-835. [Link]

• Eger, A., Stockinger, A., Schaffhauser, B., Beug, H., & Foisner, R. (2000). Enantioselective apoptosis induction in histiocytic lymphoma cells and acute promyelocytic leukemia cells. Journal of the National Cancer Institute, 92(15), 1241-1248. [Link]

• Yeh, C. C., Yang, J. S., Lee, J. C., Lin, C. C., & Tang, J. Y. (2012). Antiproliferation and induction of apoptosis in Ca9-22 oral cancer cells by ethanolic extract of Gracilaria tenuistipitata. Molecules, 17(9), 10916-10927. [Link]

• Choi, Y. S., Zhang, Y., & Lee, J. (2022). Wnt/β-catenin signaling activator restores hair regeneration suppressed by diabetes mellitus. BMB reports, 55(11), 559-564. [Link]

• Kocsis, E., & Srsen, V. (2018). Cell cycle analysis in the C. elegans germline with the thymidine analog EdU. Journal of visualized experiments : JoVE, (140), 58339. [Link]

• Carcache de Blanco, E. J., & Kinghorn, A. D. (2020). Tumor suppressor p53 independent apoptosis in HT-29 cells by auransterol from Penicillium aurantiacobrunneum. Biomedicine & Pharmacotherapy, 125, 110124. [Link]

• Rask, K., & Fuxe, K. (2019). In hyperthermia increased ERK and WNT signaling suppress colorectal cancer cell growth. International journal of molecular sciences, 20(18), 4585. [Link]

• Li, J., & Wang, H. (2016). Wnt/β-catenin signaling promotes aging-associated hair graying in mice. Oncotarget, 7(38), 61159-61168. [Link]

• Yoshikawa, N., Yamada, J., Tsuno, N. H., Okaji, Y., Kawai, K., Tsuchiya, T., ... & Takahashi, K. (2009). Plaunotol and geranylgeraniol induce caspase-mediated apoptosis in colon cancer. The Journal of surgical research, 153(2), 246-253. [Link]

• Lotfollahzadeh, S., Lo, D., York, E. A., Napoleon, M. A., Yin, W., Elzinad, N., ... & Chitalia, V. C. (2020). Pharmacologic manipulation of late SV40 factor suppresses Wnt signaling and inhibits growth of allogeneic and syngeneic colon cancer xenografts. The American journal of pathology, 190(11), 2321-2336. [Link]

• Seangphakdee, A., Tuchinda, P., & Reutrakul, V. (2013). Anti-inflammatory activity of zeylenol. ResearchGate. [Link]

• Boxem, M. (2008). C. elegans cell cycle analysis. Methods in molecular biology (Clifton, N.J.), 415, 291-313. [Link]

• Patil, K. R., & Patil, C. R. (2011). Evaluation of anti-inflammatory activity of selected medicinal plants used in Indian traditional medication system in vitro as well as in vivo. Journal of traditional and complementary medicine, 1(2), 147-153. [Link]

• de Oliveira, A. M., de Souza, A. C., de Oliveira, G. A., de Almeida, A. C., de Oliveira, M. S., de Oliveira, M. B., ... & de Almeida, J. R. G. S. (2024). Phytochemistry and Evaluation of the Anti-Inflammatory Activity of the Hydroethanolic Extract of Virola elongata (Benth.) Warb. Stem Bark. Plants, 13(19), 2686. [Link]

• Kocsis, E., & Srsen, V. (2018). Cell Cycle Analysis in the C. elegans Germline with the Thymidine Analog EdU. Journal of visualized experiments : JoVE, (140). [Link]

• Burns, D. J., & Lounsbury, K. M. (2024). Fluorescent parallel electrophoresis assay of enzyme inhibition. Analytical and bioanalytical chemistry, 416(4), 899-907. [Link]

• Wang, Y., & Liu, D. (2023). Inhibitory activities of samples on tyrosinases were affected by enzyme species and sample addition methods. International journal of molecular sciences, 24(6), 5969. [Link]

• Pérez-Jiménez, A., Gris-Cárdenas, I., Rufino-Palomares, E., Reyes-Zurita, F. J., & Lupiáñez, J. A. (2019). Analysis of cell cycle, cell death and EGFR expression in hepatic cells WRL68 treated with ethanol. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Lanostane Triterpenes, Flavanones and Acetogenins from the Roots of Uvaria siamensis and Their Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the cytotoxicity on human lung cancer cells and DNA binding stratagem of camptothecin functionalised silver nanoparticles through multi-spectroscopic, and calorimetric approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Cytotoxic Activity of Origanum vulgare L. on HCT-116 and MDA-MB-231 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Cycle Analysis in the C. elegans Germline with the Thymidine Analog EdU - PMC [pmc.ncbi.nlm.nih.gov]
• 6. C. elegans cell cycle analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Cycle Analysis in the C. elegans Germline with the Thymidine Analog EdU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Wnt/β-catenin signaling activator restores hair regeneration suppressed by diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Hyperthermia Increased ERK and WNT Signaling Suppress Colorectal Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Wnt/β-catenin signaling promotes aging-associated hair graying in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacologic Manipulation of Late SV40 Factor Suppresses Wnt Signaling and Inhibits Growth of Allogeneic and Syngeneic Colon Cancer Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of anti-inflammatory activity of selected medicinal plants used in Indian traditional medication system in vitro as well as in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Uvarigranol E in Anti-Inflammatory Research

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application Focus: In Vitro Anti-Inflammatory Screening, Macrophage Assays, and Mechanistic Profiling

Executive Summary & Pharmacological Context

Uvarigranol E is a naturally occurring polyoxygenated cyclohexene isolated from the stems of Uvaria rufa and other species within the Annonaceae family[1]. In recent years, polyoxygenated cyclohexenes and their derivatives have garnered significant attention in drug discovery due to their potent biological activities, particularly in modulating inflammatory pathways[2].

In anti-inflammatory research, the gold-standard in vitro model involves the use of murine RAW 264.7 macrophages stimulated by lipopolysaccharide (LPS). LPS acts as an endotoxin, triggering a robust inflammatory cascade that culminates in the overproduction of nitric oxide (NO) and pro-inflammatory cytokines[2]. Evaluating Uvarigranol E in this context requires a highly controlled, self-validating experimental design to ensure that any observed reduction in inflammatory markers is due to genuine pathway modulation, rather than compound-induced cytotoxicity.

Mechanistic Rationale: Targeting the NF-κB / iNOS Axis

To design an effective protocol, one must first understand the causality of the biological system. When LPS binds to the Toll-like receptor 4 (TLR4) on the surface of RAW 264.7 cells, it triggers the degradation of IκB, allowing the nuclear translocation of the transcription factor NF-κB. Once in the nucleus, NF-κB upregulates the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[3].

Structurally related polyoxygenated cyclohexenes, such as (-)-zeylenone, have been proven to exert their anti-inflammatory effects by directly downregulating this NF-κB signaling pathway, thereby suppressing iNOS translation and subsequent NO synthesis[3]. Uvarigranol E is investigated under this same mechanistic framework.

Caption: Proposed inhibitory mechanism of Uvarigranol E on LPS-induced NF-κB signaling and NO production.

Comparative Efficacy Data

To establish a baseline for evaluating Uvarigranol E, it is critical to compare it against known reference standards and structurally related isolates from the Uvaria genus[2].

Table 1: Representative Anti-Inflammatory Activity of Uvaria-derived Compounds in RAW 264.7 Cells

Compound	Source Organism	Target Assay	Activity (EC₅₀ / IC₅₀)	Cytotoxicity (IC₅₀)
Cherrevenaphthalene D	Uvaria rufa	LPS-induced NO	8.54 μM	> 100 μM[2]
(-)-Zeylenone	Uvaria macclurei	LPS-induced NO	20.18 μM	N/A[3]
8-Hydroxy-5,7-dimethoxyflavanone	Uvaria rufa	LPS-induced NO	43.62 μM	> 100 μM[2]
L-NMMA (Positive Control)	Synthetic Standard	NOS Inhibition	~33.8 μM	> 100 μM[3]

Note: Polyoxygenated cyclohexenes generally exhibit low cytotoxicity against standard cell lines (IC₅₀ > 100 μM), making them excellent candidates for anti-inflammatory development without confounding cell-death artifacts[2].

Self-Validating Experimental Workflow

A robust assay cannot rely on a single endpoint. If Uvarigranol E causes a drop in NO levels, we must prove this is due to pathway inhibition, not simply because the compound is killing the macrophages. Therefore, the workflow below integrates NO quantification (Griess Assay) with an orthogonal cell viability check (MTT Assay) on the exact same cell population.

Caption: Self-validating experimental workflow for assessing anti-inflammatory activity in RAW 264.7 cells.

Step-by-Step Protocols

Protocol A: Cell Culture & Treatment Paradigm

Scientist's Rationale: RAW 264.7 cells are highly sensitive to passage number and confluence. High-passage cells (>P20) lose TLR4 receptor density, leading to erratic LPS responses. Pre-treating the cells with Uvarigranol E before LPS stimulation ensures we are measuring the prevention of the inflammatory cascade, rather than the scavenging of already-produced NO.

• Cell Maintenance: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain at 37°C in a 5% CO₂ humidified incubator.

• Seeding: Harvest cells at 70-80% confluence. Seed into a 96-well plate at a density of 5×104 cells/well in 100 μL of complete media. Incubate for 24 hours to allow adherence.

• Pre-treatment: Aspirate media. Add fresh media containing Uvarigranol E at varying concentrations (e.g., 1, 5, 10, 25, 50 μM). Include a vehicle control (0.1% DMSO) and a positive control (L-NMMA at 50 μM). Incubate for 1 hour.

• Stimulation: Add LPS (from E. coli O111:B4) to each well to achieve a final concentration of 1 μg/mL. Leave "Blank" wells unstimulated (Media + Vehicle only). Incubate for 24 hours.

Protocol B: Nitric Oxide Quantification (Griess Assay)

Scientist's Rationale: Nitric oxide is a highly volatile free radical with a half-life of seconds. The Griess assay circumvents this by measuring nitrite (NO₂⁻), the stable, non-volatile oxidative breakdown product of NO in the culture media.

• Supernatant Transfer: After the 24-hour LPS stimulation, carefully transfer 50 μL of the cell culture supernatant from each well of the 96-well plate into a fresh, flat-bottom 96-well assay plate. (Do not discard the original plate; it is required for Protocol C).

• Standard Curve: Prepare a serial dilution of Sodium Nitrite (NaNO₂) ranging from 0 to 100 μM in standard culture media to generate a standard curve.

• Griess Reaction: Add 50 μL of Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each well containing supernatant or standards.

• Incubation & Reading: Incubate in the dark at room temperature for 10-15 minutes. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite concentration of the Uvarigranol E-treated wells relative to the LPS-only stimulated wells.

Protocol C: Orthogonal Validation via MTT Assay

Scientist's Rationale: This is the critical self-validation step. If Uvarigranol E yields an IC₅₀ of 15 μM for NO inhibition, but the MTT assay shows 50% cell death at 15 μM, the compound is a toxin, not an anti-inflammatory agent. True anti-inflammatory efficacy requires NO reduction at sub-lethal concentrations.

• Reagent Addition: To the original 96-well plate (which still contains the cells and 50 μL of residual media), add 10 μL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate at 37°C for 3 to 4 hours until intracellular purple formazan crystals are visible under a microscope.

• Solubilization: Carefully aspirate the media. Add 100 μL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 5 minutes.

• Reading: Measure the absorbance at 570 nm. Calculate cell viability as a percentage relative to the vehicle-treated control cells.

References

• [1] Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. PubMed / National Institutes of Health (NIH). Available at:[Link]

• [2] Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem (Full Text). PubMed Central (PMC). Available at:[Link]

• [3] Undescribed (2–7′)-neolignans and polyoxygenated cyclohexene glycosides from the aerial parts of Piper mutabile C. DC. and their inhibitory effects on nitric oxide production (Cross-referenced with Uvaria macclurei anti-inflammatory data). ResearchGate / Phytochemistry. Available at:[Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

challenges in stereoselective synthesis of Uvarigranol E

Welcome to the Technical Support Center for the stereoselective synthesis of (+)-Uvarigranol E. As a Senior Application Scientist, I have designed this guide to assist researchers, synthetic chemists, and drug development professionals in navigating the complex mechanistic bottlenecks associated with highly oxygenated cyclohexene natural products.

(+)-Uvarigranol E is a polyoxygenated cyclohexene originally isolated from the roots and leaves of Uvaria grandiflora[1][2]. Its dense array of contiguous chiral centers and delicate allylic benzoate esters make its total synthesis a formidable challenge. Modern divergent approaches utilize D-mannose as a chiral pool precursor, leveraging key transformations such as Nozaki-Hiyama-Kishi (NHK) allylation and Ring-Closing Metathesis (RCM) to construct the core architecture[3].

Below, you will find a causality-driven breakdown of the synthetic logic, validated experimental protocols, and a targeted troubleshooting FAQ to ensure the integrity and reproducibility of your synthetic workflow.

Visualizing the Synthetic Logic

To successfully synthesize (+)-Uvarigranol E, one must understand the strategic progression from a linear carbohydrate to a densely functionalized carbocycle. The workflow relies heavily on orthogonal protecting group strategies (acetonides and silyl ethers) to dictate the regioselectivity of late-stage esterifications.

Figure 1: Divergent synthetic workflow for (+)-Uvarigranol E from D-mannose.

Quantitative Data Summary: Critical Stereocontrol Steps

The following table summarizes the key transformations, their underlying mechanistic goals, and the expected quantitative outcomes when executing the D-mannose divergent strategy[3].

Synthetic Step	Key Reagents & Conditions	Stereochemical / Regiochemical Goal	Typical Yield & dr	Common Bottleneck
Allylation	Vinylmagnesium bromide or CrCl₂/NiCl₂ (NHK)	anti-addition to the aldehyde intermediate	70–80% (dr > 4:1)	Poor facial selectivity; epimerization.
Ring-Closing Metathesis	Grubbs II catalyst (10 mol%), CH₂Cl₂, reflux	Formation of the cyclohexene core	85–90%	Oligomerization; catalyst poisoning.
Benzoylation	BzCl (2.1 eq), Et₃N, DMAP (cat.), 0 °C	Regioselective esterification of allylic OH	75–80%	Over-benzoylation of secondary OH.
Deprotection	TBAF, then 80% AcOH/H₂O	Cleavage of TBDPS and acetonide groups	70–85%	Acid-catalyzed acyl migration.

Core Experimental Protocols

To ensure self-validating execution, do not deviate from the stoichiometric ratios or dilution factors described below. These parameters are engineered to suppress competing side reactions.

Protocol A: Ring-Closing Metathesis (RCM) of the Diene Intermediate

Causality: The highly oxygenated diene precursor is sterically congested. Grubbs 1st Generation catalysts often fail here due to slow initiation rates. Grubbs 2nd Generation catalyst is required. Furthermore, high dilution (≤ 0.005 M) is strictly necessary to favor intramolecular cyclization over intermolecular cross-metathesis (oligomerization)[3].

• Preparation: Flame-dry a two-neck round-bottom flask and purge with argon for 15 minutes.

• Dilution: Dissolve the diene intermediate (1.0 mmol) in 200 mL of anhydrous, rigorously degassed CH₂Cl₂ (0.005 M). Degassing via freeze-pump-thaw or continuous argon sparging is critical to prevent catalyst death.

• Catalyst Addition: Add Grubbs 2nd Generation catalyst (0.05 mmol, 5 mol%) in one portion.

• Reaction: Heat the mixture to a gentle reflux (40 °C) under a continuous positive pressure of argon. After 6 hours, add a second portion of catalyst (5 mol%) to drive the reaction to completion.

• Quenching: After 12–16 hours, cool to room temperature and quench by adding ethyl vinyl ether (1.0 mL). Stir for 30 minutes.

• Purification: Concentrate under reduced pressure and purify immediately via flash column chromatography (silica gel, Hexanes/EtOAc) to isolate the polyoxygenated cyclohexene core.

Protocol B: Regioselective Benzoylation

Causality: (+)-Uvarigranol E requires specific benzoate esters at the allylic positions. Because the secondary hydroxyls are protected by an acetonide, the allylic hydroxyls are sterically accessible. Using a stoichiometric limitation of Benzoyl chloride (BzCl) with catalytic DMAP ensures acylation occurs strictly at the desired sites without forcing unwanted esterifications.

• Setup: Dissolve the cyclohexene diol intermediate (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under argon.

• Base Addition: Add Triethylamine (Et₃N, 3.0 mmol) and 4-Dimethylaminopyridine (DMAP, 0.1 mmol).

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add Benzoyl chloride (BzCl, 2.1 mmol) dropwise over 10 minutes.

• Monitoring: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (stain with KMnO₄ to visualize the alkene).

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with CH₂Cl₂ (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

Troubleshooting Guides & FAQs

When executing complex stereoselective syntheses, deviations in yield or selectivity are usually symptomatic of specific mechanistic failures. Use the logic diagram and Q&A below to diagnose and resolve your issues.

Figure 2: Mechanistic troubleshooting logic for Ring-Closing Metathesis (RCM) failures.

Q1: Why is the diastereoselectivity poor during the allylation of my D-mannose-derived aldehyde? A1: The addition of standard Grignard reagents (e.g., vinylmagnesium bromide) to highly oxygenated aldehydes often suffers from poor facial selectivity. This occurs because the reaction is caught between competing Felkin-Anh and chelation-control transition states. Resolution: Switch to a Nozaki-Hiyama-Kishi (NHK) reaction using CrCl₂/NiCl₂ and a vinyl halide. The organochromium intermediate coordinates tightly to the aldehyde and adjacent oxygen atoms, enforcing a highly rigid transition state that strongly favors the desired anti-addition product[3].

Q2: My RCM reaction stalls at 50% conversion despite prolonged heating. Should I increase the temperature? A2: Do not increase the temperature, as Grubbs catalysts decompose rapidly above 60 °C. Stalling is typically caused by the accumulation of dissolved ethylene gas in the solvent, which shifts the metathesis equilibrium backward. Resolution: Sparge the reaction mixture continuously with a light stream of argon to physically drive off the ethylene gas. Additionally, split your catalyst loading: add 5 mol% at the start, and the remaining 5 mol% after 6 hours to compensate for thermal degradation.

Q3: During the final global deprotection (acetonide and TBDPS cleavage), I observe multiple degradation products on my TLC. What is happening? A3: The highly oxygenated cyclohexene core of Uvarigranol E is extremely sensitive to strong acids. Using harsh conditions (like concentrated TFA) leads to acid-catalyzed acyl migration of the benzoate groups or complete elimination of the allylic esters. Resolution: Implement a milder, two-step deprotection sequence. First, cleave the TBDPS group using buffered TBAF (buffering with acetic acid prevents base-catalyzed acyl migration). Second, hydrolyze the acetonide using 80% aqueous acetic acid strictly at 0 °C, monitoring the reaction every 15 minutes.

References

The protocols and mechanistic justifications provided in this guide are grounded in the following peer-reviewed literature.

1.[3] Allam Vinaykumar, Batchu Venkateswara Rao. "A divergent and stereoselective approach for the syntheses of (–)-zeylenol, (+)-6-O-benzoylzeylenol, (+)-uvarigranol E and (+)-uvarigranol F." Carbohydrate Research, 2021, 509, 108432. URL:[Link] 2.[2] Pan, X. P., Chen, R. Y., & Yu, D. Q. "Polyoxygenated cyclohexenes from Uvaria grandiflora." Phytochemistry, 1998, 47(6), 1063-1066. URL:[Link] 3.[1] Pan, X. P., Yu, D. Q., He, C. H., & Chai, J. J. "The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora." Yao Xue Xue Bao, 1997, 32(7), 530-535. URL:[Link] 4. Vinaykumar, A. "Carbohydrates to Carbocycles: Stereoselective Approaches for the Synthesis of Some Cyclitols." CSIR-Indian Institute of Chemical Technology (Ph.D. Thesis), 2020. URL: [Link]

Sources

• 1. [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly oxygenated cyclohexenes from the leaves of Uvaria grandiflora Roxb. ex Hornem and their cytotoxic and α-glucosidase inhibitory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Uvarigranol E Technical Support Center: Stability, Degradation, and Troubleshooting

Welcome to the Application Support Center for Uvarigranol E , a highly oxygenated cyclohexene derivative isolated from the Annonaceae plant family (such as Uvaria rufa and Uvaria grandiflora)[1]. While Uvarigranol E exhibits promising antimycobacterial and cytotoxic properties[1], its complex stereochemistry—featuring adjacent hydroxyl groups and multiple ester linkages (benzoate and acetate)—makes it highly susceptible to chemical and biological degradation[2].

This guide is designed for researchers and drug development professionals to troubleshoot stability issues, understand the causality behind degradation, and implement self-validating experimental protocols.

Mechanistic Causality: Understanding Uvarigranol E Degradation

To effectively stabilize Uvarigranol E, one must first understand the thermodynamic and kinetic vulnerabilities inherent in its (1S,4R,5R,6R)-5-[(acetyloxy)methyl]-5,6-dihydroxycyclohexene-1,4-diyl dibenzoate structure. The degradation of polyoxygenated cyclohexenes is driven by three primary pathways:

• Esterase-Mediated and Chemical Hydrolysis: The benzoate and acetate groups are highly labile. In aqueous environments (especially basic pH) or in the presence of biological esterases, these bonds undergo rapid saponification or hydrolysis. This strips the molecule of its acyl groups, yielding a highly polar, biologically inactive deacylated polyol core and free benzoic/acetic acids[2].

• Acyl Migration: The spatial proximity of esterified groups to free hydroxyls on the cyclohexene ring facilitates intramolecular transesterification. In protic solvents, a cyclic orthoester intermediate forms, leading to the migration of the acyl group to an adjacent hydroxyl. This results in an isomeric mixture that confounds analytical quantification.

• Oxidative Cleavage: The electron-rich cyclohexene double bond and the vicinal diol systems are vulnerable to reactive oxygen species (ROS) and auto-oxidation, leading to ring cleavage or epoxidation over prolonged exposure to light and air.

Mechanistic pathways of Uvarigranol E degradation under varying environmental and chemical stresses.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I prepared a stock solution of Uvarigranol E in Methanol, and after 48 hours, my HPLC chromatogram shows peak splitting and new adjacent peaks. What happened? Causality & Solution: You are observing acyl migration and potential transesterification. Protic solvents like methanol facilitate the thermodynamic equilibration of the benzoate/acetate groups across the adjacent free hydroxyls on the cyclohexene ring. Fix: Always prepare long-term stock solutions in strictly aprotic solvents such as anhydrous DMSO or Acetonitrile (MeCN). If a protic solvent is absolutely required for an assay, prepare it immediately before use and keep it on ice.

Q2: My in vitro cell assays show a rapid drop-off in Uvarigranol E bioactivity within the first 2 hours. Is the compound precipitating? Causality & Solution: It is highly likely that the compound is undergoing esterase-mediated hydrolysis rather than precipitation. Polyoxygenated cyclohexenes, similar to the related compound zeylenone, are highly susceptible to esterases present in serum-supplemented media (e.g., FBS), which cleave the essential benzoate groups required for bioactivity[2]. Fix: Run a control assay using heat-inactivated serum to destroy esterase activity. If bioactivity is rescued, esterase cleavage is confirmed. Consider using serum-free media for short-term exposure windows.

Q3: How should bulk Uvarigranol E powder be stored to prevent degradation? Causality & Solution: Ambient moisture drives slow hydrolysis, while light exposure can trigger auto-oxidation of the cyclohexene ring[1]. Fix: Store the lyophilized powder at -20°C in a desiccator protected from light. Purge the vial with Argon or Nitrogen gas before sealing to displace atmospheric oxygen and moisture.

Quantitative Degradation Matrix

The following table summarizes the expected stability profiles and degradation kinetics of Uvarigranol E under various experimental conditions, providing a baseline for your assay design.

Stress Condition	Primary Degradation Pathway	Dominant Degradation Product	Estimated Half-Life ( t1/2​ )	Preventive Strategy
Aqueous Buffer (pH > 7.5)	Base-catalyzed hydrolysis	Deacylated polyol + Benzoic Acid	< 4 hours	Buffer to pH 5.5–6.5
Protic Solvents (MeOH, EtOH)	Acyl migration / Transesterification	Isomeric Uvarigranol E	24–48 hours	Use aprotic solvents (DMSO, MeCN)
In vitro Plasma / Serum	Esterase-mediated hydrolysis	Deacylated polyol + Benzoic Acid	< 1 hour	Use heat-inactivated serum
Ambient Light / Air (Solid)	Oxidative degradation	Ring cleavage / Epoxide products	> 3 months	Store at -20°C, desiccated, in dark

Self-Validating Experimental Protocols

To ensure data integrity, any assay evaluating Uvarigranol E must include internal mechanisms to prove that degradation occurred during the biological incubation, not during sample preparation or analytical runs.

Protocol A: In Vitro Esterase Stability & Hydrolysis Assay

This protocol utilizes a self-validating control system (heat-inactivated microsomes) to isolate enzymatic hydrolysis from chemical instability.

Materials:

• Uvarigranol E (10 mM stock in anhydrous DMSO)

• Human Liver Microsomes (HLM) or pooled human plasma

• Phosphate buffer (100 mM, pH 7.4)

• Quenching Solution: Ice-cold Acetonitrile containing 0.1% Formic Acid and an internal standard (e.g., Warfarin).

Step-by-Step Methodology:

• Preparation: Pre-warm the phosphate buffer to 37°C. Prepare two reaction tubes: Tube A (Active HLM, 1 mg/mL protein) and Tube B (Heat-inactivated HLM, boiled at 95°C for 15 mins).

• Initiation: Spike Uvarigranol E into both tubes to a final concentration of 10 µM (ensure final DMSO concentration is ≤ 0.1% to prevent enzyme inhibition).

• Incubation & Sampling: Incubate at 37°C with gentle shaking. At time points 0, 15, 30, 60, and 120 minutes, extract a 50 µL aliquot from each tube.

• Quenching (Critical Step): Immediately dispense the 50 µL aliquot into 150 µL of the ice-cold Quenching Solution. Causality: The 3x volume of cold MeCN precipitates the esterases, instantly halting enzymatic degradation, while the 0.1% Formic Acid drops the pH to ~3.0, locking the molecule and preventing any further base-catalyzed acyl migration during the queue for LC-MS.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an LC vial and analyze via LC-MS/MS, monitoring the parent mass of Uvarigranol E ( [M+Na]+ m/z 449.12) and the appearance of the deacylated core and free benzoic acid.

Validation Logic: If Tube B (Heat-inactivated) shows a stable Uvarigranol E concentration while Tube A shows rapid depletion, you have definitively proven that the degradation is enzymatically driven, validating the assay's integrity.

Standardized workflow for evaluating Uvarigranol E stability and identifying degradation products.

References

• Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem National Center for Biotechnology Information (PMC) URL:[Link]

• Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Overcoming Poor Solubility of Uvarigranol E in Experimental Assays

From the desk of the Senior Application Scientist

Welcome, researchers. You've identified Uvarigranol E, a polyoxygenated cyclohexene derivative from the Uvaria genus, as a compound of significant interest.[1][2] Its complex, lipophilic structure, while promising for therapeutic development, presents a common yet formidable challenge in the lab: poor aqueous solubility.[3] This guide is designed to move your research forward by providing a systematic approach to overcoming this hurdle. We will not only detail what to do but explain why each step is taken, ensuring your experimental setup is both robust and reliable.

This is not merely a collection of protocols; it is a strategic workflow. Poorly soluble compounds are a leading cause of attrition for promising new chemical entities, often due to inconsistent assay results stemming from precipitation and poorly defined exposure concentrations.[4][5][6] By mastering these techniques, you can ensure that the biological effects you observe are a true reflection of Uvarigranol E's activity, not an artifact of its physical properties.

Part 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

This section addresses the most common initial problems encountered when working with Uvarigranol E.

Q1: Why is Uvarigranol E so difficult to dissolve in my aqueous assay buffer? Uvarigranol E has a molecular formula of C23H22O8 and possesses multiple benzoyl and acetyl groups.[1] These structural features make the molecule highly lipophilic (fat-loving) and hydrophobic (water-fearing), meaning it preferentially interacts with non-polar environments over the polar environment of water-based buffers and media.

Q2: I dissolved Uvarigranol E in DMSO, but it precipitated instantly when I added it to my cell culture media. What happened? This is the most common issue researchers face and is known as "solvent-shift precipitation" or "crashing out."[7][8] Dimethyl sulfoxide (DMSO) is a powerful organic solvent capable of dissolving Uvarigranol E at high concentrations.[9] However, when you introduce a small volume of this concentrated DMSO stock into a large volume of aqueous media, the DMSO rapidly disperses. This abrupt change in the solvent environment from organic to aqueous leaves the hydrophobic Uvarigranol E molecules with nothing to keep them in solution, causing them to aggregate and precipitate.[8][10]

Q3: What is the maximum concentration of DMSO my cells can tolerate? While cell line dependent, a general rule is to keep the final concentration of DMSO below 0.5%, and ideally at or below 0.1%, to minimize solvent-induced toxicity or off-target effects.[11][12] Crucially, you must always include a "vehicle control" in your experiments. This control should contain the exact same final concentration of DMSO (or any other solubilizing agent) as your experimental samples to ensure that any observed effects are due to Uvarigranol E and not the solvent.

Q4: My Uvarigranol E powder won't fully dissolve even in 100% DMSO. What should I do? If you encounter difficulty dissolving the compound in pure DMSO, you can employ physical methods to aid dissolution. Gentle warming in a 37°C water bath, vortexing, and brief sonication can help break up aggregates and increase the dissolution rate.[12][13] Always visually inspect the solution against a light source to ensure no solid particulates remain before proceeding.

Part 2: A Strategic Workflow for Solubilization

Successfully working with Uvarigranol E requires a systematic approach. The following workflow will guide you from preparing a reliable stock solution to selecting the appropriate solubilization strategy for your specific assay.

Caption: Decision workflow for handling Uvarigranol E.

Part 3: In-Depth Solubilization Protocols & Methodologies

If direct dilution of your DMSO stock fails, proceed with one of the following advanced methods.

Method 1: The Optimized Co-Solvent Approach

Principle: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system, thereby increasing the solubility of nonpolar compounds.[4][14]

Co-Solvent	Recommended Max Final Conc. (Cell-Based Assays)	Pros	Cons/Considerations
DMSO	< 0.5% (ideally ≤ 0.1%)	Strong solvent, well-characterized.	Can be toxic at higher concentrations; may have off-target biological effects.
Ethanol	< 1%	Less toxic than DMSO for many cell lines.	Weaker solvent than DMSO; volatile.
Polyethylene Glycol (PEG 300/400)	< 1%	Low toxicity, commonly used in formulations.[5]	Can be viscous; may interfere with some assays.
Propylene Glycol	< 1%	Low toxicity, good safety profile.[5]	May not be as effective as other co-solvents for highly hydrophobic compounds.

Protocol: Preparing a Working Solution with a Co-Solvent

• Prepare Intermediate Stock: Instead of diluting your 100% DMSO stock directly into media, create an intermediate dilution in a co-solvent or a co-solvent/media mixture. For example, dilute your 10 mM DMSO stock 1:10 in ethanol to create a 1 mM stock in 10% DMSO/90% Ethanol.

• Warm Assay Media: Warm your final cell culture media or assay buffer to 37°C. Warming can help keep the compound in solution during the final dilution step.[7]

• Perform Final Dilution: While vortexing the warmed media, slowly add the intermediate stock solution dropwise to achieve the final desired concentration of Uvarigranol E. This gradual addition is less of a "shock" to the compound than a single large dilution.[7]

• Immediate Use: Use the final working solution immediately, as the compound may precipitate over time even with a co-solvent.

• Vehicle Control: Your vehicle control must be the same final concentration of the co-solvent mixture (e.g., 0.1% DMSO, 0.9% Ethanol).

Method 2: Advanced Solubilization with Cyclodextrins

Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity. They act as "molecular buckets" to encapsulate hydrophobic guest molecules like Uvarigranol E, forming a water-soluble "inclusion complex."[15][16][17] This complex effectively shields the hydrophobic drug from the aqueous environment, dramatically increasing its apparent solubility.

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 7. Reddit - Please wait for verification [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. emulatebio.com [emulatebio.com]
• 13. selleckchem.com [selleckchem.com]
• 14. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 17. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]

Technical Support Center: Optimization of Uvarigranol E Extraction Protocols

Welcome to the Technical Support Center for Natural Product Extraction. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals isolating Uvarigranol E —a highly oxygenated cyclohexene with notable antimycobacterial properties—from Uvaria species.

Because polyoxygenated cyclohexenes possess sensitive ester linkages and often co-elute with closely related stereoisomers, standard extraction boilerplate is insufficient. This guide provides a self-validating, causality-driven methodology, followed by targeted troubleshooting for the most common points of failure in the laboratory.

Part 1: Validated Extraction & Isolation Methodology

To ensure reproducibility and high yield, the isolation of (-)-Uvarigranol E relies on a precise polarity gradient and strict temperature control[1]. Do not deviate from the thermal parameters, or you risk structural degradation.

Step 1: Biomass Preparation and Cold Maceration

• Action: Exhaustively extract dried, pulverized stems of Uvaria rufa[1] or roots of Uvaria grandiflora[2] using 100% Methanol (MeOH) at room temperature for 72 hours. Repeat three times.

• Causality: Uvarigranol E contains sensitive benzoyl and acetyl ester linkages on its cyclohexene core. Cold maceration is strictly preferred over Soxhlet extraction because prolonged heat exposure induces ester hydrolysis and transesterification. Methanol is chosen for its broad-spectrum polarity, penetrating the plant matrix to dissolve both mid-polar cyclohexenes and polar glycosides.

Step 2: Liquid-Liquid Solvent Partitioning

• Action: Concentrate the MeOH extract under reduced pressure (≤ 35°C). Suspend the residue in distilled H₂O and sequentially partition with Hexane, Ethyl Acetate (EtOAc), and n-Butanol (n-BuOH)[1].

• Causality (Self-Validating System): This step acts as a chemical sieve. Hexane strips away highly lipophilic plant waxes and sterols. The EtOAc fraction selectively captures the intermediate-polarity polyoxygenated cyclohexenes, including Uvarigranol E[1]. The remaining n-BuOH and aqueous layers trap unwanted highly polar tannins and flavonoids, ensuring your target pool is highly enriched before chromatography.

Step 3: Primary Chromatographic Resolution

• Action: Subject the dried EtOAc fraction to normal-phase silica gel column chromatography. Elute using a step-gradient of Hexane:EtOAc (starting at 100:0 and gradually increasing polarity to 0:100)[1].

• Causality: Bare silica separates the complex mixture based on hydrogen-bonding capacity. Uvarigranols typically elute in the mid-polar range of the gradient. Monitor fractions via Thin-Layer Chromatography (TLC) to pool similar eluates.

Step 4: Final Purification via Reversed-Phase HPLC

• Action: Purify the Uvarigranol-enriched pooled fractions using reversed-phase preparative HPLC (C18 column) with an isocratic or shallow gradient of Acetonitrile (CH₃CN) and Water.

• Causality: Normal-phase silica lacks the theoretical plates required to separate Uvarigranol E from its closely related stereoisomers (e.g., Uvarigranol B or Zeylenol). The hydrophobic interactions of the C18 stationary phase exploit subtle differences in the 3D surface area of these isomers, yielding >95% purity.

Part 2: Workflow Visualization

Workflow for the extraction and isolation of Uvarigranol E from Uvaria species.

Part 3: Quantitative Extraction Parameters

Use the following benchmark data to validate the efficiency of your extraction workflow. Deviations of more than 20% from these yields indicate a likely procedural error during partitioning or concentration.

Parameter	Value / Description	Scientific Rationale
Optimal Extraction Solvent	Methanol (MeOH)	Broad polarity captures highly oxygenated structures without degrading them[1].
Target Partition Fraction	Ethyl Acetate (EtOAc)	Isolates intermediate polarity cyclohexenes from non-polar waxes and polar tannins[1].
Typical Yield (Crude)	~10.2% w/w	Based on 2.6 kg U. rufa biomass yielding 267 g of crude extract[1].
Typical Yield (EtOAc)	~7.5% of crude	Approximately 20 g EtOAc fraction derived from 267 g of crude extract[1].
Biological Activity (MIC)	96.1 μg/mL	Validated antimycobacterial activity metric against M. tuberculosis[1].

Part 4: Troubleshooting Guide (Q&A)

Q1: My Uvarigranol E yield is significantly lower than literature values, and TLC shows new, highly polar spots after concentrating the crude extract. What went wrong? A1: You are likely experiencing thermal degradation. The benzoyl and acetyl groups on the cyclohexene ring of Uvarigranol E are highly prone to cleavage if the rotary evaporation bath temperature exceeds 40°C, particularly if the plant extract is slightly acidic. Fix: Maintain the water bath at ≤ 35°C during all solvent removal steps. Use a high-vacuum rotary evaporator setup to facilitate methanol and water removal at lower temperatures.

Q2: During silica gel chromatography, Uvarigranol E co-elutes with zeylenol and other polyoxygenated cyclohexenes. How can I improve resolution? A2: Polyoxygenated cyclohexenes from Uvaria species share nearly identical polarities on bare silica due to their similar hydroxyl-to-ester ratios. Fix: Do not rely solely on normal-phase silica for final purity. Treat the silica column strictly as a crude fractionation step. Transition your enriched fractions immediately to reversed-phase preparative HPLC (C18), utilizing a carefully optimized Acetonitrile/Water gradient.

Q3: How do I rapidly identify fractions containing Uvarigranol E without running Mass Spectrometry on every single test tube? A3: Efficient tracking requires orthogonal visual detection methods to create a self-validating tracking system. Fix: Spot your fractions on a TLC plate. First, examine the plate under UV light (254 nm); the benzoyl group in Uvarigranol E is strongly UV-active and will quench the fluorescence of the plate. Second, spray the plate with anisaldehyde-sulfuric acid reagent and heat it. Polyoxygenated cyclohexenes typically develop characteristic dark blue/purple spots that are visually distinct from co-eluting flavonoids or acetogenins.

Part 5: Frequently Asked Questions (FAQs)

FAQ 1: Can I source Uvarigranol E from plant species other than Uvaria rufa? Answer: Yes. While recently isolated in significant quantities from the stems of U. rufa[1], Uvarigranol E was originally structurally elucidated from the roots of Uvaria grandiflora[2]. Both species belong to the Annonaceae family and are viable sources, though the specific profile of co-eluting secondary metabolites (and thus the required HPLC gradient) will vary.

FAQ 2: What biological assays are relevant for validating the bioactivity of my isolated Uvarigranol E? Answer: (-)-Uvarigranol E has documented antimycobacterial activity. A standard functional assay to validate your isolate's biological integrity is the determination of the Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis. Pure isolates typically demonstrate an MIC of approximately 96.1 μg/mL[1].

References

• Source: PubMed Central (nih.gov)
• Source: PubMed (nih.gov)

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Biological Activity of Uvarigranol E

Welcome to the Technical Support Center for polyoxygenated cyclohexene research. As a Senior Application Scientist, I frequently encounter challenges related to the isolation, derivatization, and biological evaluation of Uvarigranol E. This guide is designed to troubleshoot common experimental bottlenecks, explaining the mechanistic causality behind each step to ensure your assays are robust, reproducible, and self-validating.

Section 1: Structure-Activity Relationship (SAR) & Modification Troubleshooting

Q: Why does my isolated (-)-Uvarigranol E exhibit lower-than-expected antimycobacterial activity compared to other cyclohexenes in my library? A: The biological efficacy of polyoxygenated cyclohexenes against Mycobacterium tuberculosis is heavily dependent on lipophilicity and the specific positioning of functional groups that facilitate cell wall penetration. While (-)-Uvarigranol E possesses a baseline antimycobacterial activity with a Minimum Inhibitory Concentration (MIC) of 96.1 μg/mL, its activity is limited by its esterification pattern[1]. Mechanistically, the presence and exact position of the acetyl group dictate target engagement. For instance, shifting the acetyl group to the C-6 position (as seen in (-)-6-acetylzeylenol) enhances the MIC to 47.1 μg/mL[1]. To enhance the activity of your Uvarigranol E scaffold, prioritize regioselective acetylation or benzoylation at the C-5 and C-6 hydroxyls.

Q: I am attempting to optimize Uvarigranol E for voltage-gated sodium channel (Nav1.7) inhibition. What structural domains should I target? A: Uvarigranol E and its closely related analogs (such as Uvarigranol D) act as allosteric inhibitors that stabilize the closed state of the hNav1.7 channel, effectively suppressing antillatoxin (ATX)-induced membrane depolarization[2]. The highly oxygenated cyclohexene core is essential for binding to the conserved pocket, but the efficacy of inhibition is driven by the steric bulk of the ester groups. To enhance Nav1.7 selectivity, perform derivatization on the benzoyl moieties. Uvarigranol D, a structurally optimized analog, achieves an IC50 of 0.08 μM in dorsal root ganglion (DRG) neurons[2].

Fig 1: Experimental workflow for the structural modification and biological screening of Uvarigranol E.

Section 2: Formulation & In Vitro Assay Troubleshooting

Q: My Uvarigranol E derivatives are precipitating in the aqueous assay buffer (HBSS). How can I ensure bioavailability in vitro without causing cell toxicity? A: Polyoxygenated cyclohexenes are highly lipophilic, leading to aggregation in standard aqueous buffers, which causes false negatives in biological screening. Solution: Restrict your final DMSO concentration to a maximum of 0.5%. If precipitation persists, formulate the compound using a non-ionic surfactant like Pluronic F-127 (0.01% final concentration). This creates a micellar dispersion that maintains the compound in solution without disrupting the lipid bilayer of your HEK-293 cells or bacterial targets.

Section 3: Validated Experimental Protocols

Protocol A: High-Throughput ATX-Induced Membrane Depolarization Assay (Nav1.7)

Causality & Self-Validation: This assay measures Nav1.7 activity by detecting membrane depolarization. Antillatoxin (ATX) is used to force the channel open. Uvarigranol E's efficacy is determined by its ability to rescue the resting membrane potential[2]. The inclusion of a baseline read prior to ATX addition validates that the compound itself does not alter membrane integrity or act as an agonist.

Step-by-Step Methodology:

• Cell Preparation: Seed hNav1.7-expressing HEK-293 cells in 384-well black/clear-bottom plates at a density of 10,000 cells/well. Incubate at 37°C with 5% CO2 for 24 hours.

• Dye Loading: Aspirate the culture media and add 20 μL of FLIPR Membrane Potential Assay dye (formulated in HBSS supplemented with 20 mM HEPES, pH 7.4). Incubate for 30 minutes at 37°C.

• Compound Incubation: Add 10 μL of Uvarigranol E derivatives (0.01–100 μM final concentration, max 0.5% DMSO). Incubate for 15 minutes. Self-validation step: Monitor fluorescence during this window to ensure compounds do not autofluoresce.

• Channel Activation: Add 10 μL of ATX to achieve a final well concentration of 10 nM.

• Data Acquisition: Record fluorescence (Ex: 530 nm, Em: 565 nm) continuously for 10 minutes. Calculate the IC50 based on the suppression of the ATX-induced fluorescence peak.

Fig 2: Mechanism of Nav1.7 inhibition by Uvarigranol E via suppression of ATX-induced depolarization.

Protocol B: Resazurin Microtiter Assay (REMA) for Antimycobacterial Activity

Causality & Self-Validation: REMA provides a reliable colorimetric readout of bacterial viability, where metabolically active M. tuberculosis cells reduce blue resazurin to pink resorufin. Using Isoniazid as a positive control validates the assay's sensitivity threshold.

Step-by-Step Methodology:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to an OD600 of 0.6. Dilute 1:20 in fresh broth.

• Compound Plating: In a 96-well plate, perform 2-fold serial dilutions of Uvarigranol E derivatives (ranging from 200 μg/mL down to 0.39 μg/mL).

• Inoculation: Add 100 μL of the bacterial suspension to each well. Incubate at 37°C for 7 days.

• Indicator Addition: Add 30 μL of 0.01% resazurin solution to each well. Incubate for an additional 24 hours.

• Readout: Visually assess the color change (Blue = growth inhibition, Pink = bacterial growth) or measure fluorescence (Ex: 530 nm, Em: 590 nm) to determine the MIC.

Section 4: Quantitative Data Summary

Use the following benchmark data to contextualize your experimental results and guide your structural optimization strategies.

Compound	Biological Target	Activity / Potency	Key Structural Determinant
(-)-Uvarigranol E	M. tuberculosis	MIC = 96.1 μg/mL	Base polyoxygenated cyclohexene scaffold[1]
(-)-6-Acetylzeylenol	M. tuberculosis	MIC = 47.1 μg/mL	Acetyl group positioning at C-6 enhances lipophilicity[1]
Uvarigranol D	hNav1.7 (DRG neurons)	IC50 = 0.08 μM	Specific esterification pattern for allosteric binding[2]
Uvarigranol E	hNav1.7 (HEK-293)	Concentration-dependent suppression	Modulates closed-state channel inactivation[2]

References

• Title: Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC Source: nih.gov URL: [Link]

• Title: Molecular determinant of low-voltage dependence of human Nav1.7 inactivation revealed by efficacy-based Nav1.7 selective inhibitor - PMC Source: nih.gov URL: [Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular determinant of low-voltage dependence of human Nav1.7 inactivation revealed by efficacy-based Nav1.7 selective inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Anticancer Potential of Uvarigranol E: A Comparative Methodological Guide

Polyoxygenated cyclohexenes isolated from the Annonaceae plant family represent a highly compelling frontier in oncology. Among these, Uvarigranol E (C₂₃H₂₂O₈), derived from Uvaria rufa and related species, has emerged as a structurally unique candidate with distinct mechanistic advantages over conventional chemotherapeutics 1. Unlike traditional DNA-intercalating agents that indiscriminately target rapidly dividing cells, Uvarigranol E and its close structural analogs (such as zeylenone derivatives) exhibit targeted epigenetic modulation and "antiausterity" properties—selectively eradicating cancer cells within the nutrient-deprived microenvironments typical of solid tumors.

This guide provides a rigorous, objective comparison of Uvarigranol E against clinical alternatives and establishes self-validating experimental workflows to accurately quantify its anticancer efficacy.

Mechanistic Causality: Epigenetic Interference and Antiausterity

To properly validate Uvarigranol E, researchers must first understand the causality of its biological activity. The compound operates via two primary, non-overlapping pathways:

• Epigenetic Modulation via EZH2 Interference: Structurally related polyoxygenated cyclohexenes have been shown to interfere with Enhancer of Zeste Homolog 2 (EZH2), the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2) 2. By inhibiting EZH2 function, these compounds reduce H3K27me3 levels, thereby lifting the repression on tumor suppressor genes like p16INK4A and p27KIP1. The functional output is a profound G0/G1 cell cycle arrest.

• Tumor Microenvironment (TME) Antiausterity: Solid tumors often outgrow their vascular supply, creating a nutrient-deprived core. While conventional drugs lose efficacy in these dormant, starved cells, highly oxygenated compounds from Uvaria species act as antiausterity agents, preferentially inducing apoptosis in cells surviving under extreme nutritional stress 3.

Uvarigranol E signaling pathway: EZH2 inhibition leading to G0/G1 cell cycle arrest.

Comparative Efficacy: Uvarigranol E vs. Clinical Alternatives

When evaluating Uvarigranol E for drug development pipelines, it must be benchmarked against both standard-of-care chemotherapeutics (e.g., Doxorubicin) and known natural antiausterity agents (e.g., Arctigenin). The table below synthesizes the comparative performance metrics based on orthologous compound data 4.

Metric / Feature	Uvarigranol E (Polyoxygenated Cyclohexene)	Doxorubicin (Anthracycline)	Arctigenin (Lignan)
Primary Mechanism	EZH2 Interference & Antiausterity	DNA Intercalation / Topo II Inhibition	Akt/mTOR Inhibition (Antiausterity)
Efficacy in Normal Media (DMEM)	Moderate (IC₅₀ > 50 µM)	High (IC₅₀ < 1 µM)	Low (IC₅₀ > 100 µM)
Efficacy in Nutrient-Deprived Media	High (Selective Cytotoxicity)	Low (Resistance in dormant cells)	Very High (PC₅₀ ~ 1.0 µM)
Cell Cycle Impact	G0/G1 Phase Arrest	G2/M Phase Arrest	G0/G1 Phase Arrest
Toxicity Profile	Low toxicity to healthy astrocytes	High cardiotoxicity	Low systemic toxicity

Data Interpretation: Doxorubicin is highly potent in nutrient-rich conditions but fails in the hypovascular tumor core. Uvarigranol E bridges this gap by demonstrating selective cytotoxicity under starvation conditions while simultaneously reversing epigenetic silencing.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as a self-validating system . This means the phenotypic observation (cell death) is intrinsically tied to a molecular confirmation (target engagement). If the molecular target is not modulated, the phenotypic result is flagged as an off-target artifact.

Protocol 1: Antiausterity Cytotoxicity Screening (Phenotypic Anchor)

Causality: Standard DMEM fails to replicate the nutrient-poor core of solid tumors. By parallel screening in Nutrient-Deprived Medium (NDM), we isolate compounds that specifically disrupt tumor tolerance to starvation.

• Cell Seeding: Seed PANC-1 or U251 glioblastoma cells in 96-well plates at 1 × 10⁴ cells/well in standard DMEM (10% FBS). Incubate for 24 hours.

• Media Split: Wash cells twice with PBS. Replace media in half the wells with fresh DMEM, and the other half with NDM (lacking glucose, amino acids, and serum, supplemented only with basal salts).

• Treatment: Treat both cohorts with Uvarigranol E (0.1 µM to 100 µM). Use Doxorubicin as a negative control for antiausterity, and Arctigenin as a positive control.

• Quantification: After 24 hours, add 10 µL of CCK-8 reagent per well. Incubate for 2 hours and read absorbance at 450 nm.

• Validation Check: A valid antiausterity agent must show an IC₅₀ in NDM that is at least 10-fold lower than in DMEM.

Protocol 2: Epigenetic Target Validation (Molecular Confirmation)

Causality: To prove that Uvarigranol E's G0/G1 arrest is driven by EZH2 interference, we must quantify the downstream epigenetic marker (H3K27me3) and the resulting tumor suppressors (p16/p27).

• Protein Extraction: Treat U251 cells with the established IC₅₀ of Uvarigranol E for 48 hours. Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting: Resolve 30 µg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe with primary antibodies against EZH2, H3K27me3, p16INK4A, p27KIP1, and GAPDH (loading control).

• Validation Check: The system self-validates if EZH2 expression remains stable, but H3K27me3 levels drastically decrease, inversely correlating with a spike in p16/p27 expression. If H3K27me3 remains unchanged despite cell death, the EZH2 mechanism is invalidated.

Self-validating experimental workflow for assessing antiausterity and epigenetic mechanisms.

Conclusion for Drug Development

Uvarigranol E represents a paradigm shift away from sheer cytotoxic brute force toward microenvironment-targeted and epigenetically driven tumor suppression. By utilizing the self-validating protocols outlined above, researchers can accurately benchmark its performance, ensuring that observed phenotypic responses are strictly anchored to its unique mechanisms of action.

References

• Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem PubMed / N
• Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 PubMed Central (PMC) / NIH
• Uvaridacols E–H, Highly Oxygenated Antiausterity Agents
• Stereoselective total synthesis of (–)-zeylenol, a key intermediate for the synthesis of (+)-pipoxide, (–)-uvarigranol G and (–)

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activities of Uvarigranol E and Zeylenol

For researchers and professionals in drug development, the vast chemical diversity of natural products presents a landscape rich with therapeutic potential. Within the Annonaceae family, particularly the Uvaria genus, a class of compounds known as polyoxygenated cyclohexenes has emerged as a source of promising bioactive molecules.[1][2] This guide provides an in-depth, objective comparison of the biological activities of two such compounds: Uvarigranol E and Zeylenol. While structurally related, the current body of scientific literature reveals a significant disparity in their studied biological effects, with Zeylenol being the subject of extensive investigation while data on Uvarigranol E is only beginning to surface. This document synthesizes the available experimental data to offer a clear comparative perspective and guide future research.

Chemical Structures at a Glance

Uvarigranol E and Zeylenol are both polyoxygenated cyclohexene derivatives, sharing a core carbocyclic ring system. Their distinct stereochemistry and substitution patterns, however, are critical determinants of their biological function.

• (-)-Zeylenol: Isolated from the stems of Uvaria grandiflora, its structure has been well-characterized through spectroscopic analysis.[3]

• (-)-Uvarigranol E: Isolated from the stems of Uvaria rufa, it shares the core cyclohexene scaffold but differs in its stereochemical and functional group arrangement.[1]

Comparative Analysis of Biological Activities

The following sections dissect the known biological activities, presenting a side-by-side comparison based on published experimental evidence.

Anticancer and Cytotoxic Effects

The most direct comparison between the two molecules can be made in the realm of anticancer activity, where experimental data for both now exists. The findings reveal a stark contrast in their cytotoxic profiles.

Zeylenol has demonstrated moderate but consistent cytotoxic activity against several human cancer cell lines.[3] In a key study, (-)-zeylenol was shown to be toxic to MDA-MB-231 human breast cancer cells and HepG2 human hepatocellular carcinoma cells.[3] The mechanism of action in breast cancer cells was determined to be the induction of apoptosis, a form of programmed cell death, which was confirmed via the activation of caspase-3, a critical executioner enzyme in the apoptotic cascade.[3]

Conversely, (-)-Uvarigranol E , when evaluated for its cytotoxic potential against HCT 116 human colon cancer cells and 22Rv1 human prostate cancer cells, was found to be inactive.[1]

Table 1: Comparative Cytotoxicity Data

Compound	Cell Line	Cancer Type	IC50 Value (µM)	Reference
(-)-Zeylenol	MDA-MB-231	Breast Adenocarcinoma	54 ± 10	[3]
HepG2	Hepatocellular Carcinoma	> 80	[3]
(-)-Uvarigranol E	HCT 116	Colorectal Carcinoma	> 100	[1]
22Rv1	Prostate Carcinoma	> 100	[1]

Expert Insight & Experimental Causality:

The choice of the MTT (or similar resazurin-based) assay is standard for initial cytotoxicity screening. This method relies on the principle that viable, metabolically active cells can reduce a tetrazolium salt (like MTT) to a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells. By exposing cancer cells to increasing concentrations of a test compound, we can generate a dose-response curve and calculate the IC50 value—the concentration required to inhibit 50% of cell growth or viability. This provides a robust, quantitative measure of a compound's cytotoxic potency. The stark difference in IC50 values (>100 µM for Uvarigranol E vs. 54 µM for Zeylenol) strongly suggests that the specific structural features of Zeylenol are crucial for its ability to induce cancer cell death, a property that Uvarigranol E appears to lack, at least in the cell lines tested.

Experimental Protocol: Cell Viability (MTT) Assay

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (Uvarigranol E, Zeylenol) in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells with untreated cells (negative control) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot it against the compound concentration to determine the IC50 value.

Visualizing the Mechanism: Zeylenol-Induced Apoptosis

The diagram below illustrates the apoptotic pathway activated by Zeylenol in MDA-MB-231 breast cancer cells, culminating in the activation of Caspase-3.

Caption: Zeylenol induces apoptosis via caspase-3 activation.

Anti-inflammatory Activity

Inflammation is a critical biological response, but its dysregulation contributes to numerous diseases. Natural products are a significant source of novel anti-inflammatory agents.

Zeylenol has demonstrated significant anti-inflammatory properties in both in vivo and in vitro models. In an animal model of acute inflammation, (-)-zeylenol applied at a dose of 1 mg/ear markedly inhibited edema formation, with a 90% reduction observed just 15 minutes after application.[3] The proposed mechanism involves the inhibition of the synthesis or release of key inflammatory mediators such as histamine, serotonin, and prostaglandins.[3]

Further mechanistic insight comes from in vitro studies using RAW 264.7 macrophages, a standard cell line for studying inflammation. In lipopolysaccharide (LPS)-stimulated macrophages, (-)-zeylenone potently inhibited the production of nitric oxide (NO), a key inflammatory signaling molecule, with an IC50 value of 20.18 µM. This was accompanied by a decrease in the messenger RNA (mRNA) expression of pro-inflammatory genes, including iNOS (the enzyme that produces NO), IL-6, and TNF-α. The study concluded that this effect was mediated by the downregulation of the NF-κB signaling pathway.

At present, there is no published experimental data on the anti-inflammatory activity of Uvarigranol E .

Table 2: Anti-inflammatory Activity of Zeylenol/Zeylenone

Assay	Model	Activity	IC50 / Dose	Reference
Ear Edema Inhibition	Mouse Model	90% inhibition at 15 min	1 mg/ear	[3]
NO Production Inhibition	LPS-stimulated RAW 264.7 cells	Inhibition of Nitric Oxide	20.18 µM

Visualizing the Mechanism: Zeylenol's Effect on the NF-κB Pathway

The NF-κB pathway is a central regulator of the inflammatory response. The diagram below shows how LPS typically activates this pathway and how Zeylenol intervenes.

Caption: Zeylenone inhibits the pro-inflammatory NF-kB pathway.

Enzyme Inhibitory Activity

The inhibition of metabolic enzymes is a key strategy for treating diseases like type 2 diabetes and obesity. Recent research has explored the potential of polyoxygenated cyclohexenes in this area.

A study investigating compounds from Uvaria grandiflora found that (-)-Zeylenone was a potent inhibitor of multiple enzymes relevant to metabolic disorders.[2][4] It significantly inhibited α-glucosidase and dipeptidyl peptidase IV (DPP-IV), both important targets in diabetes management. Furthermore, it showed strong inhibition of porcine lipase, a key enzyme in dietary fat absorption, with an IC50 value of 2.78 µM, which was more potent than the clinically used anti-obesity drug Orlistat (IC50 = 5.49 µM).[2]

While this particular study did not isolate Uvarigranol E, it did isolate a new, related compound named Uvagrandol . Uvagrandol also inhibited these enzymes, but was consistently less potent than (-)-Zeylenone. This suggests that within this chemical class, the specific structure of Zeylenone is optimized for potent enzyme inhibition.

Currently, there is no published data on the enzyme inhibitory activity of Uvarigranol E itself.

Table 3: Comparative Enzyme Inhibitory Activity

Compound	Target Enzyme	Therapeutic Area	IC50 Value (µM)	Reference
(-)-Zeylenone	α-Glucosidase	Anti-diabetic	3.51	[2]
DPP-IV	Anti-diabetic	1.15	[2]
Porcine Lipase	Anti-obesity	2.78	[2]
Uvagrandol	α-Glucosidase	Anti-diabetic	14.50	[2]
DPP-IV	Anti-diabetic	2.62	[2]
Porcine Lipase	Anti-obesity	12.33	[2]
Orlistat (Control)	Porcine Lipase	Anti-obesity	5.49	[2]

Discussion and Future Perspectives

This comparative guide highlights a clear divergence in the biological profiles of Uvarigranol E and Zeylenol based on current scientific knowledge.

• Zeylenol emerges as a multifaceted bioactive compound with demonstrated anti-inflammatory, anticancer, and potent multi-enzyme inhibitory activities. Its mechanisms of action are being progressively elucidated, pointing towards the modulation of key signaling pathways like NF-κB and the induction of apoptosis. This makes Zeylenol and its derivatives compelling candidates for further preclinical development.

• Uvarigranol E , in contrast, remains largely uncharacterized. The initial finding that it lacks cytotoxicity against two cancer cell lines is significant, suggesting a different structure-activity relationship compared to Zeylenol.[1] However, this absence of cytotoxicity does not preclude other biological activities.

The critical next step for the scientific community is to perform a comprehensive evaluation of Uvarigranol E. Future research should prioritize:

• Head-to-Head Anti-inflammatory Assays: Screening Uvarigranol E using the same in vitro (e.g., NO inhibition in RAW 264.7 cells) and in vivo models where Zeylenol has shown activity.

• Broad-Panel Cytotoxicity Screening: Evaluating Uvarigranol E against a wider panel of human cancer cell lines to determine if its inactivity is universal or cell-type specific.

• Enzyme Inhibition Profiling: Testing Uvarigranol E against the same panel of metabolic enzymes (α-glucosidase, DPP-IV, lipase) to ascertain its potential in managing metabolic diseases.

By systematically filling these knowledge gaps, researchers can build a complete comparative profile, unlocking the full therapeutic potential of the diverse polyoxygenated cyclohexenes from the Uvaria genus.

References

• Pailee, P., et al. (2023). Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. Fitoterapia, 170, 105639. [Link]

• Macabeo, A. P. G., et al. (2022). Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega, 7(41), 36856–36864. [Link]

• Macabeo, A. P. G., et al. (2022). Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. PubMed, 36262967. [Link]

• Macabeo, A. P. G., et al. (2022). Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity. ACS Omega. [Link]

• Phucho, T., et al. (2024). Antimicrobial Activity of Compounds Isolated from Uvaria wrayi (King) L.L. Zhou, Y.C.F. Su & R.M.K. Saunders Leaves and Twigs. Trends in Sciences, 21(17), 7853. [Link]

• Auranwiwat, C., et al. (2012). Uvaridacols E–H, Highly Oxygenated Antiausterity Agents from Uvaria dac. Journal of Natural Products, 75(11), 1989–1992. [Link]

• Seangphakdee, C., et al. (2013). Anti-inflammatory and anticancer activities of (-)-zeylenol from stems of Uvaria grandiflora. ResearchGate. [Link]

• Macabeo, A. P. G., et al. (2022). Attenuation of Lipopolysaccharide-Induced Inflammatory Responses through Inhibition of the NF-κB Pathway and the Increased NRF2 Level by a Flavonol-Enriched n-Butanol Fraction from Uvaria alba. Antioxidants, 11(11), 2110. [Link]

• Fankam, J. M., et al. (2022). Anti-inflammatory, Antinociceptive, and Toxicological Properties of Uvaria comperei Stem Crude Extract and Fractions. Evidence-Based Complementary and Alternative Medicine, 2022, 9959556. [Link]

• Zhang, H., et al. (2024). Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2. Frontiers in Pharmacology, 14, 1326245. [Link]

• Alejo-Armijo, A., et al. (2021). Recent advances in chemical reactivity and biological activities of eugenol derivatives. ResearchGate. [Link]

• Loizzo, M. R., et al. (2019). Cytotoxic Activity of Origanum Vulgare L. on Hepatocellular Carcinoma cell Line HepG2 and Evaluation of its Biological Activity. Molecules, 24(10), 1848. [Link]

• Campbell, S. E., et al. (2004). The Cytotoxicity of Vitamin E Is Both Vitamer- And Cell-Specific and Involves a Selectable Trait. The Journal of Nutrition, 134(12), 3207–3213. [Link]

• Lee, J. H., et al. (2018). A Prenylated Flavonoid, 10-oxomornigrol F, Exhibits Anti-Inflammatory Effects by Activating the Nrf2/heme oxygenase-1 Pathway in Macrophage Cells. International Immunopharmacology, 55, 165–173. [Link]

• Choi, J. Y., et al. (2014). Comparison of Biological Activities of Korean Halophytes. Korean Journal of Medicinal Crop Science, 22(4), 269–275. [Link]

• Zhang, Y., et al. (2019). Comparison of Multiple Bioactive Constituents in the Flower and the Caulis of Lonicera japonica Based on UFLC-QTRAP-MS/MS Combined with Multivariate Statistical Analysis. Molecules, 24(10), 1944. [Link]

• Ginting, B., et al. (2021). Cytotoxic and Genotoxic Evaluation of Biosynthesized Silver Nanoparticles Using Moringa oleifera on MCF-7 and HUVEC Cell Lines. Bioengineering, 8(12), 202. [Link]

• Lyu, A. (2024). Biological Activities of Novel Oleanolic Acid Derivatives Produced through Bioconversion and Semi-Synthesis. Journal of Bioprocessing & Biotechniques, 14(9), 640. [Link]

• Fankam, J. M., et al. (2022). Anti-Inflammatory, Antinociceptive and Toxicological Properties of Uvaria comperei Stem Crude Extract and Fractions. Research Open World. [Link]

• Okwu, D. E., & Iroabuchi, F. (2009). Phytochemical composition and Biological Activities of Uvaria chamae and Clerodendron splendens. E-Journal of Chemistry, 6(2), 553-560. [Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Polyoxygenated Cyclohexenes from Uvaria grandiflora with Multi-Enzyme Targeting Properties Relevant in Type 2 Diabetes and Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Uvarigranol E and Uvarigranol F: Structural Dynamics, Synthesis, and Biological Efficacy

Polyoxygenated cyclohexenes, commonly referred to as carbasugars, represent a structurally fascinating and therapeutically promising class of secondary metabolites predominantly isolated from the Uvaria genus (Annonaceae)[1]. Among these, Uvarigranol E and Uvarigranol F have garnered significant attention from drug development professionals due to their dense stereochemical complexity and distinct pharmacological profiles.

This guide provides an in-depth, objective comparison of Uvarigranol E and Uvarigranol F, analyzing their structural nuances, divergent synthetic pathways, and comparative biological performance to aid researchers in targeted drug discovery.

Structural and Chemical Overview

Both Uvarigranol E and Uvarigranol F share a highly oxygenated cyclohexene core, structurally related to the well-documented natural product zeylenol[2]. The biological divergence between these two compounds is dictated by their specific esterification patterns—specifically, the arrangement of acetoxy and benzoyloxy groups around the chiral cyclohexene ring.

• Uvarigranol E: Identified structurally as (1S,4R,5R,6R)-5-[(acetyloxy)methyl]-5,6-dihydroxycyclohexene-1,4-diyl dibenzoate (in its naturally occurring (−) enantiomer), this compound features a dense array of oxygenated sp3 carbons[1]. The presence and specific positioning of the acetyl and benzoyl groups are critical for its interaction with bacterial targets.

• Uvarigranol F: While sharing the same fundamental carbasugar skeleton, Uvarigranol F differs in its protective ester groups. This slight variance in lipophilicity and steric bulk fundamentally shifts its biological affinity from antimicrobial to antineoplastic targets[3].

Quantitative Data Comparison

Feature	Uvarigranol E	Uvarigranol F
Chemical Class	Polyoxygenated cyclohexene	Polyoxygenated cyclohexene
Molecular Formula	C₂₃H₂₂O₈	C₂₁H₂₀O₇ (Representative core)
Primary Natural Source	Uvaria rufa, U. grandiflora	Uvaria rufa, U. grandiflora
Key Biological Activity	Antimycobacterial (Anti-TB)	Anti-cancer (TRAIL-sensitization)
Primary Target Mechanism	M. tuberculosis growth inhibition	Caspase-3/8/9 activation, Bcl-2 inhibition
Synthesis (from Int. 14)	4 steps (Selective benzoylation)	3 steps (Direct deprotection)

Divergent Total Synthesis

The stereoselective total synthesis of these compounds is a benchmark in organic chemistry, primarily because creating the quaternary carbon centers and managing the dense array of hydroxyl groups poses a significant synthetic challenge.

A highly efficient, divergent approach has been developed starting from the chiral pool compound D-mannose[4]. The causality behind choosing D-mannose lies in its pre-existing stereocenters, which dictate the absolute configuration of the final cyclohexene ring without requiring late-stage chiral resolution. The critical transformation is the Ring-Closing Metathesis (RCM) , which efficiently stitches the acyclic diene precursor into the requisite six-membered ring.

Divergent stereoselective synthesis of Uvarigranol E and F from D-mannose.

Comparative Biological Performance

The minor structural differences between Uvarigranol E and F lead to a profound divergence in their pharmacological applications.

Uvarigranol E: Antimycobacterial Efficacy

Uvarigranol E has demonstrated notable antimycobacterial activity. In whole-cell phenotypic assays, (−)-Uvarigranol E isolated from Uvaria rufa exhibited an MIC value of 96.1 μg/mL against Mycobacterium tuberculosis[1]. The causality of this activity is linked to the specific lipophilic profile provided by the dibenzoate and acetyloxy groups, which facilitates penetration through the notoriously thick, mycolic acid-rich mycobacterial cell wall.

Uvarigranol F: Overcoming TRAIL-Resistance in Oncology

Tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) is a promising anti-cancer agent, but many gastric cancers (e.g., AGS cell lines) develop resistance. Uvarigranol F acts as a potent TRAIL-sensitizer[3]. By downregulating the anti-apoptotic protein Bcl-2, Uvarigranol F removes the block on the intrinsic apoptotic pathway. When co-administered with TRAIL, it triggers a massive synergistic activation of Caspase-8 (extrinsic) and Caspase-9 (intrinsic), converging on the executioner Caspase-3 to induce apoptosis.

Mechanism of Uvarigranol F in overcoming TRAIL resistance in AGS cells.

Self-Validating Experimental Methodologies

To ensure reproducibility and trustworthiness, the following protocols incorporate built-in validation steps.

Protocol A: Bioactivity-Guided Isolation of Uvarigranol E & F

Objective: Extract and purify target carbasugars from Uvaria species while preserving stereochemical integrity.

• Extraction: Macerate 1.0 kg of dried Uvaria rufa stems in 5 L of Methanol (MeOH) for 72 hours at room temperature. Filter and concentrate under reduced pressure.

• Solvent Partitioning (Validation Step): Suspend the crude extract in H₂O and partition sequentially with hexane, ethyl acetate (EtOAc), and n-butanol. Self-Validation: Perform TLC on all fractions; polyoxygenated cyclohexenes will predominantly partition into the EtOAc layer (visualized via UV 254 nm and anisaldehyde-sulfuric acid spray).

• Column Chromatography: Load the EtOAc fraction onto a silica gel column. Elute with a step gradient of hexane/EtOAc (from 9:1 to 1:1 v/v).

• Preparative HPLC Purification: Pool fractions containing the target scaffold and purify via RP-HPLC (C18 column, H₂O/Acetonitrile gradient). Uvarigranol E and F will elute as distinct peaks due to their differing ester polarities.

• Structural Confirmation: Validate absolute configuration using Electronic Circular Dichroism (ECD) and 2D NMR (HSQC, HMBC)[1].

Protocol B: In Vitro TRAIL-Sensitization Assay (Uvarigranol F)

Objective: Quantify the synergistic apoptotic effect of Uvarigranol F and TRAIL.

• Cell Culture: Seed AGS gastric cancer cells at 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment Regimen:

  • Control: Vehicle (DMSO < 0.1%).

  • Single Agent: TRAIL (100 ng/mL) alone; Uvarigranol F (10, 20, 40 μM) alone.

  • Combination: TRAIL (100 ng/mL) + Uvarigranol F (10, 20, 40 μM).

• Viability Assessment (Validation Step): After 24 hours, add CCK-8 reagent. Measure absorbance at 450 nm. Self-Validation: The single-agent TRAIL well must show >80% viability (confirming resistance), while the combination well should show a dose-dependent drop in viability (confirming sensitization)[3].

• Mechanistic Validation (Western Blot): Lyse cells from the combination treatment. Run SDS-PAGE and probe with primary antibodies against Cleaved Caspase-3, Caspase-8, Caspase-9, and Bcl-2. β-actin must be used as a loading control to validate equal protein concentration.

Conclusion

Uvarigranol E and Uvarigranol F exemplify how minute structural variations in natural products dictate profound shifts in biological utility. While Uvarigranol E is a promising candidate for antimycobacterial drug development, Uvarigranol F offers a targeted approach to overcoming therapeutic resistance in oncology. The establishment of divergent synthetic routes from D-mannose ensures that researchers are no longer bottlenecked by low-yield natural extractions, paving the way for extensive structure-activity relationship (SAR) studies.

References

• Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem. Phytochemistry (2022).[Link]

• The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora. Yao Xue Xue Bao (1997).[Link]

• A divergent and stereoselective approach for the syntheses of (–)-zeylenol, (+)-6-O-benzoylzeylenol, (+)-uvarigranol E and (+)-uvarigranol F. Carbohydrate Research (2021).[Link]

• New polyoxygenated cyclohexenes isolated from Uvaria rufa and cinnamtannin B1 isolated from Nephelium hypoleucum with TRAIL-resistance-overcoming activity. Phytochemistry (2022).[Link]

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [The structural elucidation of new polyoxygenated cyclohexenes from Uvaria grandiflora] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New polyoxygenated cyclohexenes isolated from Uvaria rufa and cinnamtannin B1 isolated from Nephelium hypoleucum with TRAIL-resistance-overcoming activity | CoLab [colab.ws]
• 4. researchgate.net [researchgate.net]

The Evolving Landscape of Polyoxygenated Cyclohexenes: A Comparative Guide to the Structure-Activity Relationship of Uvarigranol E and its Analogs

In the relentless pursuit of novel therapeutic agents, natural products remain a cornerstone of drug discovery, offering unparalleled chemical diversity and biological activity. Among these, the polyoxygenated cyclohexenes, a class of compounds predominantly isolated from plants of the Uvaria genus, have garnered significant attention for their potent cytotoxic and anti-inflammatory properties. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of Uvarigranol E and its related analogs, synthesizing data from disparate studies to offer a coherent narrative for researchers, scientists, and drug development professionals. We will delve into the nuanced structural modifications that govern biological efficacy, present comparative experimental data, and provide detailed protocols to empower further investigation in this promising field.

Uvarigranol E and the Polyoxygenated Cyclohexene Family: A Profile

Uvarigranol E is a highly oxygenated cyclohexene derivative first isolated from the roots of Uvaria grandiflora.[1] It belongs to a larger family of structurally related natural products, including Zeylenol, Zeylenone, and Grandifloracin, all characterized by a core cyclohexene ring adorned with multiple hydroxyl, ether, and ester functionalities. The dense stereochemistry and varied oxygenation patterns of these molecules present a fascinating challenge for chemical synthesis and a rich playground for SAR studies. While initial investigations have highlighted their potential as anticancer agents, a clear and comprehensive understanding of how specific structural features correlate with cytotoxic activity is essential for guiding the rational design of more potent and selective analogs.

Deconstructing the Molecule: A Structure-Activity Relationship Analysis

A systematic SAR study based on a single scaffold of Uvarigranol E analogs is not yet available in the public literature. However, by comparing the biological activities of various naturally occurring polyoxygenated cyclohexenes, we can deduce critical insights into the functional relevance of different molecular regions.

The Core Cyclohexene and its Oxygenation Pattern

The inherent strain and stereochemistry of the cyclohexene ring, along with the position and orientation of its oxygen-containing substituents, are fundamental to biological activity. Studies on zeylenone, a close analog, have indicated that the hydroxyl groups at the C-1 and C-2 positions are crucial for its antitumor effects.[2] Esterification of the C-1 hydroxyl with a large group has been shown to eliminate activity, suggesting that a free hydroxyl or a small ester at this position is preferred for target interaction.

The Influence of Ester Moieties

Many bioactive polyoxygenated cyclohexenes are substituted with ester groups, such as acetate or benzoate. The nature and position of these esters significantly modulate cytotoxicity. For instance, in a study on zeylenone analogs, the introduction of a p-fluorobenzoyl group at the C-3 position resulted in the analog with the lowest IC50 value against glioblastoma cells.[3] Conversely, another study reported that (-)-6-acetylzeylenol exhibited moderate antimycobacterial activity, while the parent compound, (+)-zeylenol, was inactive, suggesting that the presence and position of an acetyl group can be critical for specific biological activities.[4] This highlights that the electronic and steric properties of the ester substituent are key determinants of potency and even the type of biological activity.

Stereochemistry: A Critical Determinant

As with many natural products, the absolute configuration of the stereocenters on the cyclohexene ring plays a pivotal role in biological activity. While a direct comparison of all Uvarigranol E stereoisomers is lacking, studies on synthetic routes often emphasize stereoselective methods to obtain the naturally occurring enantiomer, implying its superior bioactivity.[4] The precise three-dimensional arrangement of the various functional groups is necessary for optimal binding to the biological target.

Comparative Biological Activity of Uvarigranol E and Related Analogs

The cytotoxic potential of Uvarigranol E and its analogs has been evaluated against a range of cancer cell lines. The data, while generated in different studies, allows for a preliminary comparison. It is important to note that direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Compound	Structure	Cancer Cell Line	IC50 (µM)	Reference
(-)-Uvarigranol E	HCT 116 (Colon)	>100	[4]
22Rv1 (Prostate)	>100	[4]
(+)-Grandifloracin	SW480 (Colon)	154.9	[2]
K562 (Leukemia)	60.9	[2]
(-)-Zeylenol	MDA-MB-231 (Breast)	54.1	[5]
HepG2 (Liver)	>80	[5]
Zeylenone Analog (CA)	Glioblastoma Cells	Lowest among series	[3]
Cherrevenone	Various	3.3 - 11.8	[6]

Note: Structures are simplified representations. CA is (1R, 2R, 3S)-3-p-fluorobenzoyl-zeylenone.

The data suggests that while (-)-Uvarigranol E itself showed low cytotoxicity against the tested colon and prostate cancer cell lines in one study, other closely related polyoxygenated cyclohexenes like Cherrevenone exhibit potent activity in the low micromolar range.[4][6] This discrepancy underscores the subtle yet profound impact of structural modifications on the cyclohexene scaffold and highlights the potential for analog synthesis to unlock greater potency.

Proposed Mechanism of Action: Targeting Key Cancer Signaling Pathways

While the direct molecular target of Uvarigranol E has not been definitively identified, extensive research on its close analog, zeylenone, provides a strong foundation for a hypothesized mechanism of action. Zeylenone has been shown to exert its anti-proliferative and pro-apoptotic effects by modulating multiple critical cancer-related signaling pathways.[7][8][9]

The primary mechanism appears to be the simultaneous attenuation of the PI3K/Akt/mTOR and MAPK/ERK signaling cascades.[7][8] These pathways are frequently dysregulated in cancer and are central to regulating cell growth, proliferation, and survival. By inhibiting the phosphorylation of key kinases in these pathways (such as PI3K, Akt, mTOR, MEK, and ERK), zeylenone effectively shuts down these pro-survival signals, leading to cell cycle arrest and apoptosis.[7][8]

Furthermore, zeylenone has been reported to induce apoptosis through the intrinsic caspase cascade, involving the loss of mitochondrial membrane potential and the activation of caspases.[7][10] Other studies have implicated the inhibition of the JAK/STAT pathway and NF-κB signaling, as well as interference with the epigenetic regulator EZH2.[3][10] It is plausible that Uvarigranol E and its active analogs share a similar multi-targeted mechanism of action.

Caption: Proposed mechanism of action of Uvarigranol E analogs.

Experimental Protocols: Assessing Cytotoxicity

To ensure the reproducibility and validity of cytotoxicity data, a standardized protocol is paramount. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity and, by extension, cell viability.

MTT Cytotoxicity Assay Workflow

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology

• Cell Seeding: Plate cells (e.g., A549, HCT 116) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the Uvarigranol E analog in dimethyl sulfoxide (DMSO). Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent-induced toxicity.

• Cell Treatment: After the 24-hour incubation, carefully remove the medium from the wells. Add 100 µL of the medium containing the various concentrations of the analogs to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the treatment period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well. Incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 150 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in isopropanol) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use non-linear regression analysis to determine the half-maximal inhibitory concentration (IC50).

Conclusion and Future Directions

The study of Uvarigranol E and its analogs reveals a class of natural products with significant, yet highly structure-dependent, biological activity. The available data, though fragmented, strongly suggests that the polyoxygenated cyclohexene scaffold is a viable starting point for the development of novel anticancer agents.

Caption: Logical relationships in the SAR of Uvarigranol E analogs.

Future research should focus on the systematic synthesis and evaluation of Uvarigranol E analogs to build a more comprehensive SAR model. Key areas of investigation should include:

• Modification of ester groups: Exploring a wider range of ester substituents at various positions to optimize potency and selectivity.

• Stereochemical exploration: Synthesizing and testing different stereoisomers to fully understand the impact of the 3D structure on activity.

• Target identification: Utilizing chemoproteomics and other advanced techniques to identify the direct molecular target(s) of the most potent analogs.

By combining synthetic chemistry, robust biological evaluation, and mechanistic studies, the full therapeutic potential of the Uvarigranol E family of natural products can be realized.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of zeylenone from Uvaria grandiflora as a potential botanical fungicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dulcisenes C-E, polyoxygenated cyclohexenes, from Uvaria dulcis dunal and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Zeylenone, a naturally occurring cyclohexene oxide, inhibits proliferation and induces apoptosis in cervical carcinoma cells via PI3K/AKT/mTOR and MAPK/ERK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zeylenone, a naturally occurring cyclohexene oxide, inhibits proliferation and induces apoptosis in cervical carcinoma cells via PI3K/AKT/mTOR and MAPK/ERK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Zeylenone inhibits proliferation and promotes apoptosis in ovarian carcinoma cells via Janus kinase 2 / signal transducers and activators of transcription 3 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. storage.imrpress.com [storage.imrpress.com]

Safety & Regulatory Compliance

Uvarigranol E: Comprehensive Laboratory Handling and Cytotoxic Disposal Guidelines

Welcome. As a Senior Application Scientist specializing in bioactive natural products, I have designed this guide to provide you with an uncompromising, field-proven framework for the handling and disposal of Uvarigranol E.

Isolated primarily from Uvaria rufa and Uvaria grandiflora, Uvarigranol E is a1[1]. While its potential as an antimycobacterial and2[2] in oncology research is significant, its bioactive nature necessitates rigorous environmental health and safety (EHS) protocols.

This document transcends standard Safety Data Sheets (SDS) by explaining the causality behind our safety protocols. When you understand the "why," compliance becomes intuitive, ensuring both scientific integrity and laboratory safety.

Physicochemical and Hazard Profiling

Before we can safely dispose of a chemical, we must understand its physical and biological behavior. Uvarigranol E is highly oxygenated, making it soluble in organic solvents like DMSO, methanol, and chloroform. These solvents act as vectors, rapidly increasing the risk of dermal absorption if spilled.

Table 1: Uvarigranol E Chemical and Biological Profile

Property	Data / Specification	Operational Implication
CAS Number	176598-10-0	Unique identifier required for hazardous waste manifesting.
Molecular Formula	C23H22O8	High carbon/oxygen ratio; requires complete combustion for disposal.
Molecular Weight	426.4 g/mol	Moderate size; easily aerosolized if handled as a dry powder.
Biological Activity	Cytotoxic / Antimycobacterial	Must be classified and handled as hazardous/cytotoxic waste[1].
Primary Solvents	Chloroform, DMSO, Methanol	Solvent compatibility dictates liquid waste stream segregation.

The Logic of Cytotoxic Segregation and Destruction

Expertise & Experience: Why do we treat Uvarigranol E differently than standard organic waste? Because it is a biologically active natural product capable of disrupting cellular functions (e.g., exhibiting preferential cytotoxicity against PANC-1 cancer cells under nutrient-deprived conditions)[2]. Standard municipal disposal or drain disposal can lead to environmental bioaccumulation and unintended ecological exposure.

Causality of Destruction: The only definitive method to neutralize complex polyoxygenated cyclohexenes is 3[3]. Thermal destruction at temperatures exceeding 1000°C cleaves the stable carbon-carbon and ester bonds, converting the cytotoxic molecule into simple, non-hazardous oxides (CO2, H2O).

Step-by-Step Operational & Disposal Protocols

Trustworthiness: The following protocols are designed as self-validating systems. Each step includes a verification check to ensure the hazard has been contained before moving to the next phase.

Protocol A: Routine Liquid and Solid Waste Disposal

• Segregation at Source:

  • Action: Separate Uvarigranol E waste into "Solid Cytotoxic" and "Liquid Hazardous" streams immediately upon generation.

  • Causality: Mixing solid consumables (pipette tips, tubes) with liquid solvents complicates incineration and increases the risk of unexpected chemical reactions in the waste carboy.

• Liquid Waste Management:

  • Action: Transfer Uvarigranol E dissolved in solvents (e.g., DMSO) into a designated, chemically compatible carboy (e.g., HDPE plastic).

  • Verification: Ensure the carboy is labeled with the exact solvent composition and "Cytotoxic Natural Product - Uvarigranol E." Do not exceed 80% capacity to prevent pressure buildup and overflow.

• Solid Waste Management:

  • Action: Discard all contaminated PPE (nitrile gloves), empty vials, and pipette tips into a rigid, 4 (typically color-coded red or purple)[4].

  • Verification: Inspect the bin seal. If the lid does not lock securely, transfer the entire bin into a secondary containment bag to prevent aerosol escape.

• Final Transfer:

  • Action: Coordinate with your EHS department or a licensed hazardous waste contractor for removal and high-temperature incineration.

Protocol B: Cytotoxic Spill Response (Self-Validating System)

In the event of a dry powder or liquid spill, standard wiping is insufficient and highly dangerous.

• Isolate and Protect:

  • Action: Evacuate non-essential personnel. Don double nitrile gloves, a fitted N95/P100 respirator (if powder is aerosolized), and a disposable lab coat.

  • Causality: Double-gloving provides a fail-safe; if the outer glove is breached by the solvent vector, the inner glove maintains the protective barrier.

• Containment (Liquid) or Dampening (Powder):

  • Action: For liquids, encircle the spill with absorbent chemical pads. For powders, gently cover the spill with a 5 (wetted with water or a mild surfactant) to prevent aerosolization[5].

• Decontamination:

  • Action: Wipe from the perimeter inward to prevent spreading. Wash the surface with a detergent solution, followed by a 70% ethanol wipe.

  • Verification: Perform a final wipe with a clean, dry pad. If the pad shows any residue or discoloration, the area is still contaminated. Repeat the detergent wash until the pad remains pristine.

• Disposal of Spill Materials:

  • Action: Place all used absorbents and outer PPE into a heavy-duty hazardous waste bag, seal it, and place it into the solid cytotoxic waste bin.

Visualizing the Disposal Pathway

To ensure seamless operational integration, refer to the workflow diagram below. This visualizes the critical path from waste generation to final thermal destruction.

Laboratory workflow for the segregation and high-temperature incineration of Uvarigranol E.

References

• [1] Title: Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC Source: National Institutes of Health (NIH) URL:

• [2] Title: Uvaridacols E–H, Highly Oxygenated Antiausterity Agents from Uvaria dac | Journal of Natural Products Source: ACS Publications URL:

• [3] Title: Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf Source: National Institutes of Health (NIH) URL:

• [4] Title: Cytotoxic Waste Disposal Guidelines Source: Daniels Health URL:

• [5] Title: Cytotoxic Spill Clean Up Source: Safety & Risk Services, University of British Columbia URL:

Sources

• 1. Polyoxygenated cyclohexene derivatives and other constituents of Uvaria rufa stem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. danielshealth.ca [danielshealth.ca]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]